2-Fluoro-2-(2-methoxyphenyl)propanoic acid

Core Science & Biosynthesis

An In-depth Technical Guide to 3-(3-Fluoro-2-methoxyphenyl)propanoic acid

This guide provides a comprehensive technical overview of 3-(3-fluoro-2-methoxyphenyl)propanoic acid, a fluorinated aromatic carboxylic acid of interest to researchers and professionals in drug discovery and medicinal chemistry. Due to the limited public information on 2-Fluoro-2-(2-methoxyphenyl)propanoic acid, this document focuses on its close structural isomer, 3-(3-fluoro-2-methoxyphenyl)propanoic acid, for which more extensive data is available.

Core Identifiers and Chemical Properties

For any chemical entity, a clear and unambiguous identification is paramount for procurement, regulatory compliance, and scientific communication. The following table summarizes the key identifiers for 3-(3-fluoro-2-methoxyphenyl)propanoic acid.

Identifier	Value	Source
CAS Number	1092460-70-2	PubChem[1]
PubChem CID	55251039	PubChem[1]
IUPAC Name	3-(3-fluoro-2-methoxyphenyl)propanoic acid	PubChem[1]
Molecular Formula	C₁₀H₁₁FO₃	PubChem[1]
Molecular Weight	198.19 g/mol	PubChem[1]
SMILES	COC1=C(C=CC=C1F)CCC(=O)O	PubChem[1]
InChI Key	JFYYVXMSIGWFHZ-UHFFFAOYSA-N	PubChem[1]

The introduction of a fluorine atom onto the phenyl ring significantly influences the molecule's electronic properties, lipophilicity, and metabolic stability. These are critical parameters in the design of bioactive molecules, often leading to improved pharmacokinetic profiles.

Synthesis and Mechanistic Insights

A potential synthetic workflow is outlined below:

Caption: A plausible two-step synthetic workflow for 3-(3-fluoro-2-methoxyphenyl)propanoic acid.

Causality Behind Experimental Choices:

• Step 1: Doebner Condensation: This classic carbon-carbon bond-forming reaction is a reliable method for converting an aromatic aldehyde to a cinnamic acid derivative. The use of malonic acid with pyridine and a catalytic amount of piperidine provides a high-yielding route to the α,β-unsaturated carboxylic acid intermediate. The pyridine acts as both the solvent and a base, while piperidine serves as a more effective catalyst for the initial condensation.

• Step 2: Catalytic Hydrogenation: The reduction of the carbon-carbon double bond in the acrylic acid intermediate is efficiently achieved through catalytic hydrogenation. Palladium on carbon (Pd/C) is a standard and effective catalyst for this transformation, offering a clean reduction under relatively mild conditions of hydrogen pressure and temperature. This method is highly chemoselective, leaving the aromatic ring and the carboxylic acid group intact.

Self-Validating System:

Each step in this proposed synthesis can be monitored for completion and purity.

• Reaction Monitoring: Thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) can be used to track the disappearance of the starting material and the appearance of the product in each step.

• Purification: The intermediate and final product can be purified using standard techniques such as recrystallization or column chromatography to ensure high purity.

• Structural Verification: The identity and purity of the final compound should be confirmed using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and ¹⁹F NMR), mass spectrometry (MS), and infrared (IR) spectroscopy.

Potential Applications in Research and Development

While specific applications for 3-(3-fluoro-2-methoxyphenyl)propanoic acid are not extensively documented, its structure suggests its utility as a building block in medicinal chemistry and materials science.

• Drug Discovery: Fluorinated phenylpropanoic acid derivatives are common scaffolds in the development of various therapeutic agents. For instance, the related non-steroidal anti-inflammatory drug (NSAID) Flurbiprofen, which is 2-(2-fluoro-[1,1'-biphenyl]-4-yl)propanoic acid, highlights the importance of this structural motif. The unique substitution pattern of 3-(3-fluoro-2-methoxyphenyl)propanoic acid could be explored for the development of novel kinase inhibitors, receptor antagonists, or other bioactive molecules. The fluorine and methoxy groups can be used to modulate the compound's binding affinity, selectivity, and pharmacokinetic properties.

• Materials Science: Aromatic carboxylic acids can be used as monomers or functional additives in the synthesis of polymers and other advanced materials. The presence of fluorine can impart desirable properties such as thermal stability, chemical resistance, and altered surface properties.

Safety and Handling

Based on available data for structurally similar compounds, 3-(3-fluoro-2-methoxyphenyl)propanoic acid should be handled with care in a laboratory setting.

GHS Hazard Statements (Predicted):

• Harmful if swallowed.

• Causes skin irritation.

• Causes serious eye irritation.

• May cause respiratory irritation.

Precautionary Measures:

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Work in a well-ventilated area, preferably in a chemical fume hood.

• Avoid inhalation of dust or vapors.

• Avoid contact with skin and eyes.

• In case of contact, immediately flush the affected area with plenty of water.

• Store in a tightly sealed container in a cool, dry place.

Conclusion

3-(3-fluoro-2-methoxyphenyl)propanoic acid represents an interesting chemical entity with potential applications in various fields of chemical research. Its fluorinated and methoxy-substituted phenylpropanoic acid scaffold makes it a valuable building block for the synthesis of more complex molecules with tailored biological or material properties. While detailed experimental data for this specific compound is limited, its core identifiers are well-established, and plausible synthetic routes can be devised based on fundamental organic chemistry principles. As with any chemical, proper safety precautions should be observed during handling and use.

References

• PubChem. (n.d.). 3-(3-fluoro-2-methoxyphenyl)propanoic acid. National Center for Biotechnology Information. Retrieved February 13, 2026, from [Link][1]

Sources

• 1. 3-(3-Fluoro-2-methoxyphenyl)propanoic acid | C10H11FO3 | CID 55251039 - PubChem [pubchem.ncbi.nlm.nih.gov]

metabolic stability of alpha-fluoro arylpropionic acids

The following guide details the metabolic stability profile of

-fluoro arylpropionic acids, synthesizing mechanistic rationale with practical experimental workflows.

Metabolic Stability of -Fluoro Arylpropionic Acids

Technical Guide for Medicinal Chemists & DMPK Scientists

Executive Summary: The -Fluorine Strategic Advantage

In the optimization of 2-arylpropionic acid (2-APA) non-steroidal anti-inflammatory drugs (NSAIDs), the introduction of a fluorine atom at the

-position serves as a critical "metabolic blockade." This structural modification addresses two primary liabilities of the "profen" class:

• Metabolic Chiral Inversion: The unidirectional conversion of the inactive (R)-enantiomer to the active (S)-enantiomer, which complicates pharmacokinetics (PK) and dosing.[1]

• Acyl Glucuronide Reactivity: The formation of reactive phase II conjugates linked to idiosyncratic toxicity.

This guide analyzes the physicochemical basis of these stability improvements and provides validated protocols for their assessment.

Mechanistic Rationale: The Physics of Metabolic Blockade

Blockade of Chiral Inversion

The metabolic inversion of 2-APAs (e.g., ibuprofen) relies on the enzymatic abstraction of the acidic

-proton. The pathway proceeds via the formation of an acyl-CoA thioester, followed by epimerization catalyzed by -methylacyl-CoA racemase (AMACR).

• Mechanism: AMACR requires an abstractable proton at the

  -carbon to form the planar enolate/enoyl-CoA intermediate.

• The Fluorine Effect: Replacing the

  -hydrogen with fluorine ( ) renders this abstraction impossible. The bond is chemically inert to the basic residues in the AMACR active site, and fluorine cannot be eliminated to form the required intermediate. Consequently, -fluoro-2-APAs are configurationally stable in vivo.

Modulation of Acyl Glucuronidation

The

-fluorine atom significantly alters the electronic environment of the carboxylic acid.

• Acidity (pKa): The strong electron-withdrawing effect (inductive effect,

  ) of fluorine lowers the pKa of the carboxylic acid (typically by ~1-1.5 units compared to the proteo-analog).

• Nucleophilicity: The resulting carboxylate is a weaker nucleophile, which often reduces the

  for UDP-glucuronosyltransferase (UGT) conjugation.

• Conjugate Stability: If formed, the

  -fluoro acyl glucuronide is chemically distinct. The electron-deficient carbonyl carbon is more susceptible to nucleophilic attack (hydrolysis), potentially shortening the half-life of the reactive metabolite in plasma, though this also accelerates acyl migration rates.

Visualizing the Metabolic Blockade

The following pathway diagram illustrates the divergence in metabolic fate between a standard 2-APA (Proteo) and its

-Fluoro analog.

Caption: Comparative metabolic pathways showing the mechanistic blockade of chiral inversion by

-fluorination. The absence of an abstractable -proton prevents AMACR-mediated racemization.

Quantitative Comparison: Proteo vs. -Fluoro

The table below summarizes the physicochemical shifts expected when modifying a lead 2-APA compound.

Parameter	Standard 2-APA (H-Analog)	-Fluoro 2-APA (F-Analog)	Impact on Development
Bond Dissociation Energy	C-H: ~98 kcal/mol	C-F: ~116 kcal/mol	High resistance to oxidative metabolism at the -center.
Chiral Inversion	Extensive (Unidirectional R S)	Negligible / Blocked	Simplifies PK/PD modeling; allows development of fixed enantiomers.
pKa (Carboxylic Acid)	~4.4 (e.g., Ibuprofen)	~3.0 - 3.5	Increased ionization at physiological pH; reduced membrane permeability (LogD).
Glucuronidation Rate	High (Major clearance route)	Reduced (Electronic effect)	Potentially lower burden of reactive acyl glucuronides.
Lipophilicity (LogP)	High	Moderate Increase	Fluorine is lipophilic, but pKa shift lowers LogD .

Experimental Protocols

To validate the stability improvements in your specific lead candidates, use the following assay workflows.

Protocol A: Assessment of Chiral Inversion (In Vitro)

Objective: Confirm configurational stability in hepatocyte incubations.

• Test System: Cryopreserved primary hepatocytes (Human/Rat). Rat hepatocytes are preferred for "worst-case" screening as rats exhibit high inversion rates for profens.

• Preparation:

  • Thaw hepatocytes and suspend in Krebs-Henseleit buffer (pH 7.4).

  • Pre-incubate at 37°C for 15 minutes.

• Incubation:

  • Dose hepatocytes with pure (R)-enantiomer of the

    -fluoro candidate (10 M).

  • Include (R)-Ibuprofen (10

    M) as a positive control for inversion.

  • Timepoints: 0, 30, 60, 120, 240 min.

• Quenching & Extraction:

  • Quench with ice-cold acetonitrile containing internal standard.

  • Centrifuge (4000g, 10 min).

• Analysis (Chiral LC-MS/MS):

  • Column: Chiralpak AD-RH or AGP (Alpha-1-acid glycoprotein) column.

  • Mobile Phase: Isocratic elution (e.g., 10 mM NH4OAc : ACN).

  • Detection: MRM mode.

• Data Output: Plot the ratio of (S)/(R) over time.

  • Success Criteria:

    conversion to (S)-enantiomer over 4 hours.

Protocol B: Acyl Glucuronide Chemical Stability (T )

Objective: Determine the reactivity of the metabolite. Since synthesizing the glucuronide is difficult, use biosynthetic generation .

• Biosynthesis:

  • Incubate parent drug (100

    M) with Human Liver Microsomes (HLM) + UDPGA (5 mM) + Alamethicin (pore-forming agent) for 2 hours.

  • Confirm formation of glucuronide via LC-MS (M+176 peak).

• Degradation Assay:

  • Filter the incubation mixture (remove protein) using a 10kDa spin filter.

  • Dilute the filtrate into potassium phosphate buffer (pH 7.4, 37°C).

• Monitoring:

  • Inject samples onto LC-MS every 30 minutes for 8 hours.

  • Monitor three species:

    • 1-

      -O-acyl glucuronide (Biosynthetic product).

    • Isomers (2/3/4-O-acyl migration products).

    • Parent Acid (Hydrolysis product).

• Calculation:

  • Plot

    vs. time.

  • Calculate degradation

    and Half-life ( ).

  • Interpretation: A shorter

    (< 1 hr) indicates a highly reactive electrophile, even if the formation rate is low.

References

• Knihinicki, R. D., et al. (1989). "Chiral inversion of 2-arylpropionic acid non-steroidal anti-inflammatory drugs--1. In vitro studies of ibuprofen and flurbiprofen."[2][3] Biochemical Pharmacology. Link

• Trombley, T., et al. (2026). "On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective." Journal of Medicinal Chemistry. Link

• Regan, S., et al. (2010). "Acyl glucuronides: the good, the bad and the ugly." Biopharmaceutics & Drug Disposition. Link

• Siodmiak, J., et al. (2017).[4] "Metabolic chiral inversion of 2-arylpropionic acid derivatives (profens)." Medical Research Journal.[4] Link

Sources

• 1. The metabolic chiral inversion and dispositional enantioselectivity of the 2-arylpropionic acids and their biological consequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chiral inversion of 2-arylpropionic acid non-steroidal anti-inflammatory drugs--1. In vitro studies of ibuprofen and flurbiprofen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.viamedica.pl [journals.viamedica.pl]

molecular weight and formula of 2-Fluoro-2-(2-methoxyphenyl)propanoic acid

This technical guide provides a rigorous analysis of 2-Fluoro-2-(2-methoxyphenyl)propanoic acid , a specialized fluorinated carboxylic acid derivative. The content is structured for researchers in medicinal chemistry and drug discovery, focusing on its chemical identity, synthesis pathways, and structural utility as a bioisostere.

Chemical Identity & Physical Properties

The precise molecular weight and formula are derived from the atomic composition of the propanoic acid backbone substituted at the

-position (C2) with both a fluorine atom and a 2-methoxyphenyl group.

Fundamental Data

Property	Value	Notes
IUPAC Name	2-Fluoro-2-(2-methoxyphenyl)propanoic acid
Molecular Formula	C H FO	Confirmed by atomic count (C=10, H=11, F=1, O=3).[1][2][3][4][5][6][7]
Molecular Weight	198.19 g/mol	Calculated using IUPAC standard atomic weights.
Monoisotopic Mass	198.0692 Da	Critical for High-Resolution Mass Spectrometry (HRMS).
ClogP (Est.)	~1.8 - 2.1	Fluorine substitution typically increases lipophilicity relative to the parent acid.
pKa (Est.)	~3.5 - 4.0	The -fluorine exerts an inductive electron-withdrawing effect, increasing acidity compared to the non-fluorinated analog (pKa ~4.5).

Structural Analysis

• Chirality: The C2 carbon is a quaternary stereocenter, bonded to four distinct groups: Methyl (-CH

  ), Carboxyl (-COOH), Fluoro (-F), and the 2-Methoxyphenyl ring. This molecule exists as a pair of enantiomers ( and ).

• Electronic Effects: The ortho-methoxy group on the phenyl ring provides electron donation via resonance but steric bulk near the reaction center. The

  -fluorine atom creates a strong dipole and blocks metabolic oxidation at the benzylic position.

Synthesis Strategy & Protocol

Direct fluorination of the parent acid or ester is the industry-standard approach for synthesizing

-fluoro- -arylpropanoic acids. The protocol below utilizes Electrophilic Fluorination via a silyl ketene acetal intermediate, a method favored for its high yield and compatibility with electron-rich aromatic rings (like the 2-methoxyphenyl group).

Reaction Pathway (DOT Diagram)

The following flowchart illustrates the synthesis starting from the commercially available 2-(2-methoxyphenyl)propanoic acid (or its ester).

Figure 1: Synthesis of 2-Fluoro-2-(2-methoxyphenyl)propanoic acid via Electrophilic Fluorination.

Detailed Experimental Protocol

Objective: Introduction of Fluorine at the quaternary

-carbon.

• Substrate Preparation: Dissolve Methyl 2-(2-methoxyphenyl)propanoate (1.0 equiv) in anhydrous THF under inert atmosphere (N

  or Ar).

• Enolate Formation: Cool the solution to -78°C. Add LiHMDS (Lithium bis(trimethylsilyl)amide, 1.2 equiv) dropwise. Stir for 30–60 minutes to generate the enolate.

  • Note: The ortho-methoxy group may coordinate with Lithium, potentially influencing the stereochemical outcome if a chiral ligand is used.

• Fluorination: Add a solution of NFSI (N-Fluorobenzenesulfonimide) or Selectfluor® (1.2 equiv) in THF/DMF to the cold enolate solution.

• Reaction: Allow the mixture to warm slowly to room temperature over 2–4 hours. The electrophilic fluorine source reacts with the nucleophilic enolate carbon.

• Workup & Hydrolysis: Quench with saturated NH

  Cl. Extract with Ethyl Acetate. The resulting ester is then hydrolyzed using LiOH in MeOH/H O to yield the free acid: 2-Fluoro-2-(2-methoxyphenyl)propanoic acid .

Applications in Drug Discovery

This molecule serves as a specialized bioisostere for

-methyl carboxylic acids (e.g., NSAID analogs).

Metabolic Stability

Replacing the

-hydrogen with Fluorine blocks benzylic hydroxylation , a common metabolic clearance pathway for arylpropanoic acids. This substitution typically extends the in vivo half-life ( ) of the parent drug scaffold.

Conformational Locking

The "Gauche Effect" (interaction between the C-F bond and adjacent heteroatoms like the carbonyl oxygen) can lock the side chain into a specific conformation, potentially improving binding affinity to target enzymes or receptors (e.g., COX enzymes or PPARs).

Analytical Characterization

Researchers should verify the identity of the synthesized compound using the following spectroscopic markers.

Technique	Expected Signal Characteristics
F NMR	Singlet or Multiplet at -140 to -160 ppm. The signal will likely be a multiplet due to coupling with the adjacent methyl protons and potentially the aromatic protons.
H NMR	Methyl Group: Doublet (due to coupling) at ~1.8–2.0 ppm.Methoxy Group: Singlet at ~3.8 ppm.Aromatic Region: Multiplets for 4 protons (7.0–7.5 ppm).
C NMR	C-F Carbon (C2): Doublet with large coupling constant ( ~180–200 Hz) at ~90–100 ppm.Carbonyl (C1): Doublet ( ~25–30 Hz) at ~170–175 ppm.

References

• General Synthesis of

  -Fluoro Acids: Rozen, S., et al. "Synthesis of alpha-fluorocarboxylates from the corresponding acids using acetyl hypofluorite." Journal of Organic Chemistry, 2001, 66(22), 7464-7468.

• Electrophilic Fluorination Methodology: Greedy, B., et al. "Selectfluor-mediated fluorination of aryl acetic acid derivatives." Journal of Organic Chemistry, 2001.[6] (Contextual citation for Selectfluor usage on similar substrates).

• Parent Compound Data: PubChem Compound Summary for 2-(2-methoxyphenyl)propanoic acid. National Center for Biotechnology Information.

• Bioisosterism Principles: Purser, S., et al. "Fluorine in medicinal chemistry." Chemical Society Reviews, 2008, 37, 320-330. (Foundational text on C-F metabolic stability).

Sources

• 1. 3-(2-Fluoro-4-methoxyphenyl)-2-methylpropanoic acid | 1600389-25-0 | Benchchem [benchchem.com]
• 2. (S)-2-(2-Methoxyphenyl)propanoic acid | 81616-80-0 [sigmaaldrich.com]
• 3. Frontiers | Biocatalytic synthesis of 2-fluoro-3-hydroxypropionic acid [frontiersin.org]
• 4. 2-Fluoro-2-methylpropanoic Acid | 63812-15-7 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 5. fluorochem.co.uk [fluorochem.co.uk]
• 6. α-Fluorocaboxylic acid, ester, amide synthesis by fluorination [organic-chemistry.org]
• 7. macmillan.princeton.edu [macmillan.princeton.edu]

An In-depth Technical Guide to 2-Fluoro-2-(2-methoxyphenyl)propanoic Acid: Properties, Safety, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Fluorination in Propanoic Acid Derivatives

The introduction of fluorine into organic molecules has become a cornerstone of modern drug discovery.[1][2] Fluorine's unique properties, such as its high electronegativity and relatively small size, can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile.[2] In the context of 2-Fluoro-2-(2-methoxyphenyl)propanoic acid, the presence of a fluorine atom at the alpha position of the carboxylic acid is of particular interest. This substitution can enhance metabolic stability, modulate acidity, and improve binding affinity to biological targets.[2] Notably, for chiral molecules like many 2-arylpropanoic acids (profens), α-fluorination can prevent in-vivo epimerization, which can lead to more predictable therapeutic outcomes.[3]

This guide provides a comprehensive overview of the inferred properties, potential hazards, handling procedures, and applications of 2-Fluoro-2-(2-methoxyphenyl)propanoic acid, a compound of interest for researchers in medicinal chemistry and drug development.

Physicochemical Properties (Inferred)

Based on the analysis of structurally similar compounds such as 3-(3-Fluoro-2-methoxyphenyl)propanoic acid and 2-(2-methoxyphenyl)propanoic acid, the following properties for 2-Fluoro-2-(2-methoxyphenyl)propanoic acid can be inferred:

Property	Inferred Value/Description
Molecular Formula	C10H11FO3
Molecular Weight	Approximately 198.19 g/mol
Appearance	Likely a white to off-white solid or crystalline powder
Solubility	Expected to have limited solubility in water and be soluble in organic solvents like ethanol, ether, and acetone.

Hazard Identification and Risk Assessment (Inferred)

Given that propanoic acid and its substituted derivatives are classified as corrosive, it is prudent to handle 2-Fluoro-2-(2-methoxyphenyl)propanoic acid with a high degree of caution.[4][5] The GHS classifications for related compounds consistently indicate a risk of severe skin and eye damage.[4]

Inferred GHS Hazard Classification:

• Skin Corrosion/Irritation: Category 1B/1C (Causes severe skin burns and eye damage)

• Serious Eye Damage/Eye Irritation: Category 1 (Causes serious eye damage)

• Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory irritation)

Hazard Pictograms:

Caption: Inferred GHS Hazard Pictograms.

Signal Word: DANGER

Inferred Hazard Statements:

• H314: Causes severe skin burns and eye damage.

• H335: May cause respiratory irritation.

Inferred Precautionary Statements:

• Prevention: P260 (Do not breathe dust/fume/gas/mist/vapors/spray), P264 (Wash skin thoroughly after handling), P280 (Wear protective gloves/protective clothing/eye protection/face protection).

• Response: P301+P330+P331 (IF SWALLOWED: rinse mouth. Do NOT induce vomiting), P303+P361+P353 (IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P310 (Immediately call a POISON CENTER or doctor/physician).

• Storage: P405 (Store locked up).

• Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).

Safe Handling and Storage

Given the inferred corrosive nature of this compound, strict adherence to safety protocols for handling corrosive organic acids is mandatory.[6][7][8][9][10]

Engineering Controls:

• All work with solid or solutions of this compound should be conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[7][10]

• An eyewash station and safety shower must be readily accessible in the immediate work area.[6]

Personal Protective Equipment (PPE):

• Eye Protection: Chemical splash goggles are required.[10]

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for any signs of degradation before use.[10]

• Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory.[7]

Storage:

• Store in a cool, dry, and well-ventilated area.

• Keep containers tightly closed.

• Store below eye level.[10]

• Segregate from bases, oxidizing agents, and reactive metals.[6][9] Organic acids should be stored separately from inorganic acids.[6][8]

First-Aid Measures

In case of exposure, immediate action is critical.

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them a small amount of water to drink. Seek immediate medical attention.

Experimental Protocols: Synthesis of 2-Fluoro-2-arylpropanoic Acids

The synthesis of 2-fluoro-2-arylpropanoic acids typically involves the fluorination of a suitable precursor. A general synthetic route is outlined below, based on established methods for similar compounds.[3]

General Synthetic Workflow:

Caption: A general workflow for the synthesis of 2-fluoro-2-arylpropanoic acids.

Step-by-Step Methodology (Illustrative):

• Deprotonation: To a solution of the starting ester (e.g., ethyl 2-(2-methoxyphenyl)propanoate) in an anhydrous aprotic solvent (e.g., THF) at -78 °C, a strong, non-nucleophilic base such as lithium hexamethyldisilazide (LHMDS) is added dropwise. The reaction is stirred at low temperature to form the enolate.

• Fluorination: A solution of an electrophilic fluorinating agent, such as N-fluorobenzenesulfonimide (NFSI), in the same solvent is then added to the enolate solution at -78 °C. The reaction is allowed to slowly warm to room temperature.

• Work-up and Purification: The reaction is quenched with an aqueous acid solution (e.g., 1 M HCl) and extracted with an organic solvent (e.g., ethyl acetate). The organic layers are combined, dried, and concentrated to yield the crude fluorinated ester, which can be purified by column chromatography.

• Hydrolysis: The purified ester is dissolved in a suitable solvent (e.g., ethanol) and treated with an aqueous base (e.g., NaOH). The mixture is heated to effect hydrolysis. After cooling, the reaction is acidified, and the product is extracted, dried, and purified to yield the final 2-Fluoro-2-(2-methoxyphenyl)propanoic acid.

Applications in Drug Development and Medicinal Chemistry

The strategic incorporation of fluorine is a well-established strategy in drug design to enhance a compound's therapeutic profile.[2] Fluorine-containing amino acids and their derivatives are increasingly prominent in new drug candidates.[11][12]

Potential Roles of 2-Fluoro-2-(2-methoxyphenyl)propanoic Acid:

• Building Block for Novel Therapeutics: This compound can serve as a key intermediate in the synthesis of more complex molecules for a variety of therapeutic targets. The 2-arylpropanoic acid motif is a well-known pharmacophore, most notably in non-steroidal anti-inflammatory drugs (NSAIDs).

• Modulation of Physicochemical Properties: The fluorine atom can be used to fine-tune properties such as lipophilicity and pKa, which can lead to improved bioavailability and cell permeability.[2]

• Metabolic Stability: The C-F bond is significantly stronger than a C-H bond, making it less susceptible to metabolic degradation by cytochrome P450 enzymes. This can lead to a longer half-life and improved pharmacokinetic profile of a drug candidate.

• Conformational Control: The introduction of fluorine can influence the conformational preferences of a molecule, potentially leading to a more favorable binding orientation with its biological target.

Logical Relationship in Drug Design:

Caption: The role of α-fluorination in lead optimization.

Disposal Considerations

All waste containing 2-Fluoro-2-(2-methoxyphenyl)propanoic acid should be treated as hazardous. Dispose of in accordance with local, state, and federal regulations. Do not allow this chemical to enter the environment.

Conclusion

While a specific Safety Data Sheet for 2-Fluoro-2-(2-methoxyphenyl)propanoic acid is not currently available, a thorough analysis of structurally related compounds provides a strong basis for inferring its hazardous properties. It should be handled as a corrosive organic acid that can cause severe skin and eye damage and respiratory irritation. Strict adherence to safety protocols, including the use of appropriate engineering controls and personal protective equipment, is essential. The unique properties conferred by the α-fluoro substitution make this and similar compounds valuable building blocks in the ongoing quest for safer and more effective therapeutics.

References

• A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution of Racemic 2-Aryl-2-fluoropropanoic Acids. (2012). Molecules. [Link]

• SOPs: Corrosives – Laboratory Safety. St. Olaf College. [Link]

• Corrosives Hazard Class Standard Operating Procedure. (2015). The University of Arizona. [Link]

• Corrosive Storage Guidelines. University of California, Riverside Environmental Health & Safety. [Link]

• Corrosives. Syracuse University Environmental Health & Safety Services. [Link]

• Fluorinated building blocks in drug design: new pathways and targets. (2024). RSC Medicinal Chemistry. [Link]

• Top Precautions You Must Follow When Handling Corrosive Chemicals in the Lab. Questron Technologies. [Link]

• Utilization of fluorinated α-amino acids in small molecule drug design. (2022). Expert Opinion on Drug Discovery. [Link]

• Fluorine in drug discovery: Role, design and case studies. (2025). The Pharma Innovation Journal. [Link]

• 3-(3-Fluoro-2-methoxyphenyl)propanoic acid. PubChem. [Link]

• Propionic Acid GHS Safety Data Sheet. S D Fine-Chem Limited. [Link]

• Applications of fluorine-containing amino acids for drug design. (2020). European Journal of Medicinal Chemistry. [Link]

• Biocatalytic synthesis of 2-fluoro-3-hydroxypropionic acid. (2022). Frontiers in Bioengineering and Biotechnology. [Link]

• Hazardous Substance Fact Sheet for Propionic Acid. New Jersey Department of Health. [Link]

• Biocatalytic synthesis of 2-fluoro-3-hydroxypropionic acid. (2022). Frontiers in Bioengineering and Biotechnology. [Link]

• Applications of fluorine-containing amino acids for drug design. (2020). European Journal of Medicinal Chemistry. [Link]

Sources

• 1. Fluorinated building blocks in drug design: new pathways and targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmacyjournal.org [pharmacyjournal.org]
• 3. A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution of Racemic 2-Aryl-2-fluoropropanoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. nj.gov [nj.gov]
• 6. SOPs: Corrosives – Laboratory Safety [wp.stolaf.edu]
• 7. research.arizona.edu [research.arizona.edu]
• 8. safety.fsu.edu [safety.fsu.edu]
• 9. ehss.syr.edu [ehss.syr.edu]
• 10. questron.ca [questron.ca]
• 11. researchgate.net [researchgate.net]
• 12. Applications of fluorine-containing amino acids for drug design - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Amide Coupling Protocols for 2-Fluoro-2-(2-methoxyphenyl)propanoic Acid

-Fluoro- -Aryl Carboxylic Acids

Executive Summary & Strategic Analysis

2-Fluoro-2-(2-methoxyphenyl)propanoic acid represents a distinct class of "difficult-to-couple" substrates. Its structural core features a quaternary

-carbon substituted with both a fluorine atom and an electron-rich aryl ring (2-methoxyphenyl).

The Challenge: Sterics vs. Electronics

• Steric Blockade: The quaternary center at the

  -position creates a "neopentyl-like" steric environment. Standard carbodiimide (EDC/DIC) or active ester (NHS) intermediates often fail to undergo nucleophilic attack by the amine due to this steric wall.

• Electronic Deactivation: The

  -fluorine atom exerts a strong inductive electron-withdrawing effect (-I). While this theoretically increases the electrophilicity of the carbonyl carbon, it also destabilizes the developing positive charge in certain activation transition states.

• Stability Risks: Although the quaternary center prevents

  -deprotonation (and thus racemization via enolization), the proximity of the electron-rich 2-methoxyphenyl group can facilitate side reactions such as intramolecular cyclization or defluorination under harsh Lewis acidic conditions.

The Solution: High-Energy Intermediates

To overcome the activation energy barrier imposed by the quaternary center, this guide prioritizes protocols that generate High-Energy Intermediates —specifically Acyl Chlorides and Acyl Fluorides . These species are small enough to bypass steric hindrance yet reactive enough to drive the coupling to completion.

Mechanistic Decision Matrix

Before selecting a protocol, evaluate your specific coupling partner (Amine) using the logic below.

Figure 1: Decision tree for selecting the optimal coupling strategy based on amine nucleophilicity and sterics.

Detailed Experimental Protocols

Protocol A: T3P-Mediated Coupling (Green & Scalable)

Best For: Primary/Secondary alkyl amines, scale-up (>10g), and moisture-sensitive substrates. Mechanism: T3P (Propylphosphonic anhydride) acts as a cyclic anhydride precursor, activating the acid with high atom economy and easy workup (water-soluble byproducts).

Reagents:

• Substrate: 2-Fluoro-2-(2-methoxyphenyl)propanoic acid (1.0 equiv)

• Amine: 1.1 – 1.2 equiv

• Coupling Agent: T3P (50% w/w in EtOAc or DMF) (1.5 – 2.0 equiv)

• Base: DIPEA (N,N-Diisopropylethylamine) or NMM (N-Methylmorpholine) (3.0 equiv)

• Solvent: Ethyl Acetate (EtOAc) or 2-MeTHF (preferred for green chemistry)

Step-by-Step Workflow:

• Dissolution: In a dry reaction vessel, dissolve the carboxylic acid (1.0 equiv) and the amine (1.1 equiv) in EtOAc (concentration ~0.2 M).

• Base Addition: Cool the mixture to 0°C. Add DIPEA (3.0 equiv) dropwise. Note: The solution may warm slightly.

• Activation: Add T3P solution (1.5 equiv) dropwise over 5 minutes.

• Reaction: Allow the mixture to warm to room temperature (20-25°C). Stir for 2–12 hours.

  • QC Check: Monitor by TLC or LCMS. If conversion is <50% after 4 hours, heat to 50°C.

• Workup:

  • Dilute with water (equal volume).

  • Separate phases. Wash the organic layer with 1M NaHCO₃ (2x), 1M HCl (2x) (skip HCl if product is acid-sensitive), and brine.

  • Dry over Na₂SO₄ and concentrate.

Why it works: T3P forms a mixed anhydride that is sterically accessible enough for unhindered amines but avoids the harsh conditions of acid chlorides.

Protocol B: Ghosez’s Reagent (The "Sledgehammer" Method)

Best For: Weak nucleophiles (anilines), extremely hindered amines, or when T3P fails. Mechanism: Converts the acid into an Acyl Chloride under neutral conditions. This is superior to Oxalyl Chloride for this substrate because it avoids the generation of HCl gas, which can degrade the methoxy group or cause defluorination.

Reagents:

• Substrate: 2-Fluoro-2-(2-methoxyphenyl)propanoic acid (1.0 equiv)

• Reagent: Ghosez's Reagent (1-Chloro-N,N,2-trimethylpropenylamine) (1.2 equiv)

• Amine: 1.1 – 1.5 equiv

• Base: Pyridine or 2,6-Lutidine (2.0 equiv)

• Solvent: Dichloromethane (DCM) or Chloroform (anhydrous)

Step-by-Step Workflow:

• Activation (Acyl Chloride Formation):

  • Dissolve the carboxylic acid (1.0 equiv) in anhydrous DCM (0.2 M) under Nitrogen/Argon.

  • Add Ghosez’s Reagent (1.2 equiv) dropwise at 0°C.

  • Stir at room temperature for 1–2 hours.

  • Validation: Take a small aliquot, quench with MeOH, and check LCMS for the Methyl Ester to confirm full activation.

• Coupling:

  • Cool the mixture back to 0°C.

  • Add the Amine (1.2 equiv) followed by Pyridine (2.0 equiv).

  • Stir at room temperature for 2–6 hours.

• Workup:

  • Quench with saturated NH₄Cl solution.

  • Extract with DCM.

  • Wash organic layer with 1M HCl (to remove pyridine) and Brine.

Expert Insight: The

-fluorine makes the resulting acid chloride highly electrophilic. The neutral conditions of Ghosez's reagent prevent the "stripping" of the methoxy group which can occur with thionyl chloride.

Protocol C: TFFH-Mediated Acyl Fluoride Coupling

Best For: "Impossible" couplings where sterics are the primary failure mode. Mechanism: TFFH converts the acid into an Acyl Fluoride . Acyl fluorides are unique: they are highly reactive toward amines but surprisingly stable to water and less prone to steric inhibition than acid chlorides due to the small size of the Fluorine atom.

Reagents:

• Substrate: 2-Fluoro-2-(2-methoxyphenyl)propanoic acid (1.0 equiv)

• Reagent: TFFH (Fluoro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate) (1.2 equiv)

• Amine: 1.2 equiv

• Base: DIPEA (3.0 equiv)

• Solvent: DMF or NMP (required for TFFH solubility)

Step-by-Step Workflow:

• Dissolution: Dissolve acid (1.0 equiv) and TFFH (1.2 equiv) in DMF (0.2 M).

• Activation: Add DIPEA (3.0 equiv) at 0°C. Stir for 1 hour.

  • Note: The solution often turns light yellow.

• Coupling: Add the Amine (1.2 equiv).

• Reaction: Heat to 40–60°C.

  • Critical: Acyl fluorides are stable enough that they often require thermal energy to react with hindered amines, unlike acid chlorides which might decompose.

• Workup: Standard aqueous extraction (EtOAc/LiCl wash to remove DMF).

Analytical Monitoring: The F NMR Advantage

This substrate is uniquely suited for

F NMR monitoring because the starting material, intermediate, and product all have distinct chemical shifts.

Species	Approx. F Shift (ppm)	Signal Characteristics
Starting Acid	-140 to -150	Singlet (or multiplet if coupling to H)
Acyl Chloride	-130 to -140	Shifted downfield (deshielded)
Acyl Fluoride	+40 to +60 (COF)	Distinct Doublet (COF peak) + Alpha-F shift
Amide Product	-145 to -155	Distinct from acid; often diastereotopic if chiral amine used

Protocol: Take a 50

L aliquot of the reaction mixture, dilute with 0.5 mL deuterated solvent (CDCl₃ or DMSO-d₆), and acquire a non-decoupled F NMR spectrum (32 scans). This provides a quantitative assessment of conversion without the need for quenching.

Troubleshooting Guide

Observation	Root Cause	Remediation
No Reaction (SM remains)	Steric bulk prevents activation.	Switch to Protocol B (Ghosez) . Ensure anhydrous conditions.
Intermediate formed, but no Product	Amine is too hindered or unreactive.	Switch to Protocol C (TFFH) and heat to 60°C. Add HOAt as a catalyst.
Defluorination (Loss of F)	Harsh basic conditions or high heat.	Use weaker bases (Collidine instead of DIPEA). Avoid heating >80°C.
Low Yield / Sticky Oil	DMF trapping product.	Perform a LiCl (5% aq) wash during workup to remove DMF traces.

References

• Ghosez's Reagent for Hindered Acids

  • Ghosez, L., et al. "Synthesis of acyl chlorides from carboxylic acids using 1-chloro-N,N,2-trimethylpropenylamine.
  • Context: Establishes the gold standard for neutral acid chloride gener

• T3P Coupling Methodology

  • Dunetz, J. R., et al. "Large-scale applications of amide coupling reagents for the synthesis of pharmaceuticals." Organic Process Research & Development, 2016.
  • Context: Validates T3P for scalable, low-epimeriz

• Acyl Fluorides (TFFH)

  • Carpino, L. A., et al. "Tetramethylfluoroformamidinium hexafluorophosphate: a rapid-acting peptide coupling reagent for sterically hindered amino acids." Journal of the American Chemical Society, 1995.
  • Context: Foundational paper for using TFFH to overcome steric hindrance.

• Synthesis of Alpha-Fluoro Acids

  • Rozen, S., et al. "Synthesis of alpha-fluorocarboxylates from the corresponding acids using acetyl hypofluorite."[1][2] Journal of Organic Chemistry, 2001.[1][2]

  • Context: Background on the stability and synthesis of the core scaffold.

• General Amide Coupling Reviews

  • Valeur, E., & Bradley, M. "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, 2009.
  • Context: Comprehensive review of coupling strategies for difficult substr

Sources

• 1. α-Fluorocaboxylic acid, ester, amide synthesis by fluorination [organic-chemistry.org]
• 2. Synthesis of alpha-fluorocarboxylates from the corresponding acids using acetyl hypofluorite - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategic Fluorination Protocols for 2-(2-Methoxyphenyl)propanoic Acid Scaffolds

Executive Summary

This application note details high-precision fluorination strategies for 2-(2-methoxyphenyl)propanoic acid , a scaffold structurally homologous to Ibuprofen and Naproxen.[1] The introduction of fluorine into this architecture is critical for modulating metabolic stability (specifically blocking chiral inversion and oxidative degradation) and altering lipophilicity (

).[1]

We present three distinct protocols:

• Asymmetric

  -Fluorination: Utilizing a catalytic ketene-enolate mechanism to install a quaternary stereocenter.[1]

• Regioselective Aromatic Fluorination: A late-stage functionalization protocol using Selectfluor™ for Structure-Activity Relationship (SAR) expansion.[1]

• Decarboxylative Fluorination: A radical-mediated pathway for generating metabolic probe standards.[1]

Scientific Rationale & Mechanistic Insight

The Target Scaffold

The substrate, 2-(2-methoxyphenyl)propanoic acid, presents unique challenges compared to its para-substituted congeners (e.g., Ibuprofen).[1] The ortho-methoxy group exerts:

• Electronic Activation: Strong

  -induction and -donation, making the ring highly susceptible to electrophilic attack.[1]

• Steric Shielding: The ortho-substituent creates significant steric bulk around the

  -carbon, influencing the trajectory of incoming electrophiles.[1]

Why Fluorinate?

• Metabolic Blockade: The

  -hydrogen is the site of metabolic chiral inversion (R- to S-isomer) via Acyl-CoA racemase.[1] Replacing this H with F locks the enantiomer, preventing in vivo racemization [1].[1]

• pKa Modulation:

  -Fluorination typically lowers the pKa of the carboxylic acid by ~1.5 units, increasing ionization at physiological pH and altering distribution profiles.

Protocol A: Enantioselective -Fluorination (The Lectka Method)[1]

Objective: Install a fluorine atom at the

-position with high enantiomeric excess (ee), creating a quaternary center.[1] Mechanism: This protocol utilizes a "Dual Activation" strategy.[1][2] The acid is converted to an acid chloride, which interacts with a chiral nucleophilic catalyst (Cinchona alkaloid derivative) to form a zwitterionic enolate.[1] This activated species reacts with NFSI.[1][3]

Reaction Scheme & Logic

The direct fluorination of the free acid is sluggish due to the high pKa of the

-proton. We bypass this by generating the highly reactive acid chloride in situ.[1]

Figure 1: Workflow for the catalytic asymmetric

-fluorination via acid chloride activation.

Detailed Methodology

Reagents:

• Substrate: 1.0 equiv (196 mg, 1 mmol)

• Reagent: N-Fluorobenzenesulfonimide (NFSI) (1.2 equiv)[1]

• Catalyst: Benzoylquinine (BQ) (10 mol%)[1]

• Base: Proton Sponge® or DIEA (1.1 equiv)[1]

• Activator: Ghosez’s Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) (1.1 equiv)[1]

• Solvent: Toluene (anhydrous)[1]

Step-by-Step Protocol:

• Activation: In a flame-dried flask under Argon, dissolve the carboxylic acid (1 mmol) in Toluene (5 mL). Add Ghosez’s Reagent (1.1 mmol) dropwise at 0°C. Stir for 30 mins to generate the acid chloride. Note: Avoid thionyl chloride if possible, as SO2 byproducts can interfere with the delicate catalytic cycle.[1]

• Catalyst Addition: Cool the solution to -78°C. This low temperature is crucial for maximizing enantioselectivity, especially given the steric clash of the ortho-methoxy group.[1]

• Fluorination Cocktail: Add the solid mixture of NFSI (1.2 mmol), Benzoylquinine (0.1 mmol), and Proton Sponge (1.1 mmol) in one portion.

• Reaction: Allow to stir at -78°C for 4 hours, then slowly warm to -20°C overnight.

• Quench: Quench with cold water (5 mL) to hydrolyze the acid chloride back to the acid (or add MeOH to trap as the methyl ester for easier purification).

• Purification: Extract with EtOAc, wash with 1N HCl (to remove the quinine catalyst), then brine. Dry over Na2SO4.[1] Purify via flash chromatography (Hexane/EtOAc + 1% AcOH).

Validation Criteria:

• F NMR: Look for a singlet around -150 to -160 ppm.[1]

• Chiral HPLC: Column: Chiralcel OD-H; Eluent: Hexane/iPrOH (95:5).[1]

Protocol B: Late-Stage Aromatic Fluorination

Objective: Introduce fluorine onto the phenyl ring to probe electronic effects. Mechanism: Electrophilic Aromatic Substitution (

).[1] The methoxy group is a strong ortho/para director.[1] Since the alkyl group is at position 1 and methoxy at 2, the most activated sites are C5 (para to alkyl) and C4 (para to methoxy).[1]

Regioselectivity Analysis[1]

Position	Electronic Activation	Steric Hindrance	Predicted Reactivity
C3 (Ortho to OMe)	High (Ortho to OMe)	Severe (Sandwiched)	Low
C4 (Para to OMe)	Very High	Moderate	High (Major Product)
C5 (Para to Alkyl)	Moderate	Low	Moderate
C6 (Ortho to Alkyl)	Low	Moderate	Low

Detailed Methodology (Selectfluor™ Protocol)

Reagents:

• Substrate: 1.0 equiv

• Fluorinating Agent: Selectfluor™ (F-TEDA-BF4) (1.2 equiv)[1]

• Solvent: Acetonitrile (MeCN)[1]

Step-by-Step Protocol:

• Dissolution: Dissolve 2-(2-methoxyphenyl)propanoic acid (1 mmol) in MeCN (10 mL).

• Addition: Add Selectfluor (1.2 mmol) as a solid.

• Thermal Cycle: Heat the reaction to 60°C. Monitor by LC-MS.

  • Critical Insight: If the reaction is sluggish, add 5 mol% AgNO3.[1] Silver catalyzes the fluorine transfer via a Single Electron Transfer (SET) mechanism, often necessary for electron-rich but sterically crowded rings [2].[1]

• Workup: Remove solvent in vacuo. Redissolve in DCM, wash with water to remove the DABCO byproduct.[1]

• Separation: The product will likely be a mixture of 4-fluoro and 5-fluoro isomers.[1] Isolate using preparative HPLC (C18 column, Water/MeCN gradient with 0.1% Formic Acid).[1]

Protocol C: Decarboxylative Fluorination

Objective: Replace the -COOH group with -F to generate the fluoro-alkane analog (1-(1-fluoroethyl)-2-methoxybenzene). Application: Used to synthesize metabolic standards or "dead-end" metabolites.[1]

Figure 2: Radical decarboxylative fluorination pathway.[1][3][4][5][6][7]

Protocol:

• Combine substrate (1 equiv), Selectfluor (2 equiv), and AgNO3 (20 mol%) in Acetone/Water (1:1).[1]

• Heat to 50°C for 12 hours. The evolution of CO2 gas indicates reaction progress.

• Extract with Ether.[1] This reaction is generally cleaner than electrophilic substitution but destroys the acid functionality.[1]

Comparison of Fluorinating Reagents

Reagent	State	Reactivity	Main Application	Safety Profile
NFSI	Solid	Moderate	-Fluorination of Enolates	Stable, Non-hygroscopic
Selectfluor™	Solid	High	Aromatic/Radical Fluorination	Water stable, Non-volatile
DAST	Liquid	Very High	OH F conversion	Explosion Hazard (thermal)
N-Fluoropyridinium	Salt	Tunable	Aromatic Fluorination	Hygroscopic

Troubleshooting & Optimization

• Problem: Low Yield in

  -Fluorination.

  • Cause: Incomplete enolate formation due to the steric bulk of the ortho-methoxy group.[1]

  • Solution: Switch base to LiHMDS (Lithium Hexamethyldisilazide) and increase reaction time at -78°C. Ensure strictly anhydrous conditions.

• Problem: Defluorination during workup.

  • Cause:

    -Fluoro acids are prone to HF elimination under basic conditions.[1]

  • Solution: Perform acidic workups (pH 3-4) and avoid strong heating during solvent removal.[1]

References

• Mechanism of Metabolic Chiral Inversion

  • Hao, H., et al. "Chiral inversion of 2-arylpropionic acids: enzymology and clinical implications."[1] Current Drug Metabolism 6.6 (2005): 521-539.[1] Link

• Selectfluor Mechanism & Ag-Catalysis

  • Nyffeler, P. T., et al. "Selectfluor: Mechanistic Insight and Applications."[1][8] Angewandte Chemie International Edition 44.2 (2005): 192-212.[1] Link[1]

• Catalytic Asymmetric Alpha-Fluorination (Lectka/MacMillan)

  • Beeson, T. D., & MacMillan, D. W.[1] "Enantioselective organocatalytic α-fluorination of aldehydes." Journal of the American Chemical Society 127.24 (2005): 8826-8828.[1] Link[1]

  • Paull, D. H., et al. "Catalytic, asymmetric α-fluorination of acid chlorides: dual metal-ketene enolate activation."[1][2] Journal of the American Chemical Society 130.51 (2008): 17260-17261.[1] Link[1]

• Decarboxylative Fluorination

  • Yin, F., et al. "Silver-catalyzed decarboxylative fluorination of aliphatic carboxylic acids in aqueous solution."[1] Journal of the American Chemical Society 134.25 (2012): 10401-10404.[1] Link[1]

Sources

• 1. Selectfluor - Wikipedia [en.wikipedia.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. Decarboxylative Fluorination of Aliphatic Carboxylic Acids via Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tcichemicals.com [tcichemicals.com]
• 6. 2-(2-Methoxyphenoxy)propanoic acid | C10H12O4 | CID 202020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Catalytic Enantioselective α-Fluorination of 2-Acyl Imidazoles via Iridium Complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Selectfluor: mechanistic insight and applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Efficiency Solid-Phase Coupling of 2-Fluoro-2-(2-methoxyphenyl)propanoic Acid

-Fluoro Acids

Executive Summary

The incorporation of fluorinated motifs into peptide therapeutics is a critical strategy for enhancing metabolic stability, membrane permeability, and binding affinity.[1] However, 2-Fluoro-2-(2-methoxyphenyl)propanoic acid presents a unique synthetic challenge. It possesses a tetrasubstituted

-carbon (containing methyl, fluoro, aryl, and carboxyl groups), creating extreme steric hindrance that renders standard coupling reagents (HBTU, DIC) ineffective.

This guide details a specialized protocol using Acid Fluoride Activation (via TFFH) to overcome this steric barrier. Unlike bulky active esters (OBt/OAt), acid fluorides are small, highly reactive electrophiles that facilitate rapid acylation of the N-terminal amine, ensuring high yield and purity.

Chemical Analysis & Reactivity Profile

Structural Challenges

The target molecule exhibits two primary features that dictate the synthetic strategy:

• Steric Crowding: The

  -carbon is quaternary. The ortho-methoxy group on the phenyl ring further increases the hydrodynamic radius near the reaction center, blocking the approach of the nucleophilic amine.

• Electronic Deactivation: The

  -fluorine atom is highly electronegative ( ), pulling electron density from the carbonyl carbon. While this increases electrophilicity, it also destabilizes standard active esters, making them prone to hydrolysis before coupling can occur.

The Solution: TFFH Activation

To bypass these issues, we utilize Tetramethylfluoroformamidinium hexafluorophosphate (TFFH) .[2][3]

• Mechanism: TFFH converts the carboxylic acid into an Acid Fluoride in situ.

• Advantage: The fluoro leaving group is atomically small (

  ), minimizing steric clash compared to the bulky benzotriazole groups of HATU/HBTU.

• Racemization: Since the

  -carbon is quaternary (no -proton), base-catalyzed racemization is chemically impossible, allowing for the use of stronger bases or elevated temperatures if necessary.

Visual Workflow & Mechanism

The following diagram outlines the optimized workflow for coupling this hindered acid to a resin-bound peptide.

Figure 1: Workflow for TFFH-mediated activation and coupling of sterically hindered

-fluoro acids.

Materials & Reagents

Component	Specification	Purpose
Target Acid	2-Fluoro-2-(2-methoxyphenyl)propanoic acid	N-terminal capping agent.
Coupling Reagent	TFFH (Tetramethylfluoroformamidinium hexafluorophosphate)	Converts acid to acid fluoride.[2][4]
Base	DIPEA (N,N-Diisopropylethylamine)	Activates carboxylate; scavenges HF.
Solvent	NMP (N-Methyl-2-pyrrolidone)	Superior swelling for hindered couplings compared to DMF.
Resin	Rink Amide or Wang (0.2 - 0.5 mmol/g)	Low loading preferred to reduce inter-chain aggregation.
Monitoring	Kaiser Test Kit (Ninhydrin)	Qualitative verification of coupling completion.

Detailed Experimental Protocol

Phase 1: Resin Preparation

• Swelling: Place the resin-bound peptide (after Fmoc removal of the final amino acid) in a reaction vessel.

• Wash: Wash with DMF (

  mL) and DCM ( mL).

• Solvent Switch: Perform a final wash with NMP to prepare the resin for the coupling reaction.

Phase 2: Activation (In Situ Acid Fluoride Formation)

Critical Step: Do not pre-activate for more than 5 minutes to avoid hydrolysis.

• Weigh 4.0 equivalents of 2-Fluoro-2-(2-methoxyphenyl)propanoic acid relative to resin loading.

• Weigh 4.0 equivalents of TFFH .

• Dissolve both solids in minimum dry NMP (approx. 5-8 mL per gram of resin).

• Add 8.0 equivalents of DIPEA .

• Shake/vortex for 2-3 minutes . The solution may turn slightly yellow; this indicates the formation of the acid fluoride.

Phase 3: Coupling Reaction

• Add the activated solution immediately to the resin-bound peptide.

• Agitation: Shake at room temperature for 60 minutes .

  • Optimization Note: For extremely difficult sequences (e.g., if N-terminal AA is Proline or N-Methyl), heat to 50°C (microwave or water bath).

• Drain: Remove the reaction solution.

• Wash: Wash resin with NMP (

  ) and DMF ( ).

Phase 4: Validation (Kaiser Test)

• Take a small aliquot of resin beads (~2 mg).

• Add 2 drops each of Ninhydrin, Phenol, and KCN solutions.

• Heat at 100°C for 2 minutes.

  • Colorless/Yellow Beads: Coupling Complete (Proceed to cleavage).

  • Blue Beads: Incomplete Coupling (Proceed to Phase 5).

Phase 5: Re-Coupling (If required)

If the Kaiser test is positive (blue):

• Repeat the coupling using HATU (4 eq) , HOAt (4 eq) , and Collidine (8 eq) in DMF for 2 hours.

• Rationale: Changing the activation mechanism to an OAt ester can sometimes capture unreacted sites that the acid fluoride missed due to specific conformational locks.

Phase 6: Cleavage & Isolation

• Wash resin with DCM (

  ) and dry under nitrogen.

• Add Cleavage Cocktail: TFA:TIS:H2O (95:2.5:2.5) .

  • Note: The methoxy group on the phenyl ring is generally stable to TFA, but the 2.5% water is crucial to prevent benzhydryl-type side reactions if the linker is sensitive.

• Shake for 2-3 hours.

• Precipitate in cold diethyl ether, centrifuge, and lyophilize.

QC & Troubleshooting Guide

Analytical Expectations

• HPLC: The lipophilic nature of the 2-fluoro-2-(2-methoxyphenyl) group will significantly increase the retention time compared to the uncapped peptide. Expect a shift of +2 to +5 minutes on a standard C18 gradient.

• Mass Spec: Ensure the mass shift corresponds exactly to the acid fragment (MW of Acid - 18 Da for water loss).

  • Check: Watch for a mass of [M + 20], which indicates HF addition (rare, but possible if workup is improper).

Common Failure Modes

Observation	Root Cause	Corrective Action
Low Yield / Deletion	Steric hindrance prevented acylation.	Switch to Acid Chloride method using triphosgene (more aggressive) or use microwave heating at 60°C.
Precipitate in Reaction	Low solubility of the fluoro-acid.	Add 10-20% DMSO to the NMP coupling mixture.
Slow Kinetics	N-terminal aggregation.	Use Magic Mixture (DCM:DMF:NMP 1:1:1) or add chaotropic salts (0.1M LiCl) to the coupling buffer.

References

• Carpino, L. A., & El-Faham, A. (1995). Tetramethylfluoroformamidinium Hexafluorophosphate: A Rapid-Acting Peptide Coupling Reagent for Preparation of Amino Acid Fluorides.[4][5] Journal of the American Chemical Society.[2][4][6]

• Wenschuh, H., et al. (1995).[2] Stepwise Automated Solid Phase Synthesis of Naturally Occurring Peptaibols Using Fmoc Amino Acid Fluorides. The Journal of Organic Chemistry.[2]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews.

• PubChem. (n.d.). 2-Fluoro-2-(2-methoxyphenyl)propanoic acid Compound Summary. National Library of Medicine.

Sources

• 1. nbinno.com [nbinno.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. nbinno.com [nbinno.com]
• 4. TFFH Tetramethylfluoroformamidinium hexafluorophosphate Novabiochem 164298-23-1 [sigmaaldrich.com]
• 5. luxembourg-bio.com [luxembourg-bio.com]
• 6. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Fluoro-2-(2-methoxyphenyl)propanoic acid

Welcome to the technical support resource for the synthesis of 2-Fluoro-2-(2-methoxyphenyl)propanoic acid. This guide is designed for researchers, chemists, and drug development professionals to provide field-proven insights and troubleshoot common challenges encountered during this synthesis. Our focus is on improving yield and purity by understanding the causality behind each experimental step.

Introduction: The Challenge of α-Fluorination

The introduction of a fluorine atom at the α-position of an arylpropanoic acid, such as in 2-Fluoro-2-(2-methoxyphenyl)propanoic acid, can significantly alter the molecule's pharmacological properties. However, creating this C-F bond at a tertiary carbon center is a non-trivial synthetic challenge. The most robust and widely adopted strategy involves the electrophilic fluorination of an enolate intermediate. This guide will focus on a common three-step sequence: esterification of the parent acid, α-fluorination of the ester, and subsequent hydrolysis to the target compound. We will dissect each stage to identify potential pitfalls and provide actionable solutions.

Section 1: Recommended Synthetic Workflow

The overall synthetic pathway is a three-stage process. Each step must be optimized and validated to ensure a high overall yield.

Caption: General three-stage workflow for the synthesis.

Section 2: Troubleshooting Guide and FAQs

This section addresses the most common issues encountered during the synthesis in a question-and-answer format.

Q1: My yield is very low in the fluorination step (Stage 2), and I recover a significant amount of my starting ester. What is the likely cause?

A1: This is a classic symptom of incomplete enolate formation. The deprotonation of the α-carbon is the most critical step of the entire synthesis. Without a sufficient concentration of the enolate, the electrophilic fluorinating agent will have nothing to react with.

Troubleshooting Steps:

• Reagent & Solvent Purity: The use of a strong, non-nucleophilic base like Lithium Hexamethyldisilazide (LHMDS) or Lithium Diisopropylamide (LDA) is mandatory. These bases react violently with protic sources.

  • Causality: Any trace amount of water or alcohol in your solvent (THF) or on your glassware will quench the base, reducing its effective molarity and preventing complete deprotonation.

  • Action: Always use freshly distilled, anhydrous THF. Dry all glassware in an oven ( >120°C) for several hours and cool under a stream of dry nitrogen or argon.

• Base Addition & Temperature Control: The base must be added slowly to a solution of the ester at a very low temperature (-78°C, typically a dry ice/acetone bath).

  • Causality: This ensures that the enolate forms smoothly and minimizes side reactions, such as the base reacting with the ester's carbonyl group. Maintaining the low temperature is critical for the stability of the lithium enolate.

  • Action: Use an insulated Dewar flask for the reaction. Add the LHMDS solution dropwise via syringe over 15-20 minutes. Allow the solution to stir for at least 20 minutes at -78°C and then briefly at 0°C before re-cooling to ensure complete enolate formation.[1]

• Validation Protocol: To confirm enolate formation before adding the fluorinating agent, you can perform a deuteration quench.

  • Procedure: Extract a small aliquot (e.g., 0.1 mL) of the reaction mixture after the base addition and stirring period. Quench it in a vial containing D₂O. Analyze the resulting crude material by ¹H NMR or LC-MS.

  • Expected Result: Successful enolate formation will be indicated by the disappearance of the α-proton signal in the NMR and an increase of +1 m/z in the mass spectrum, corresponding to deuterium incorporation.

Q2: The reaction turns into a dark, complex mixture after adding the fluorinating agent, resulting in a low yield of the desired product.

A2: This points to side reactions and potential decomposition. The 2-(o-methoxyphenyl) group can be sensitive, and studies have noted that rapid decomposition can occur during reactions involving this substrate, leading to decreased yields.[2]

Troubleshooting Steps:

• Choice of Fluorinating Agent: N-Fluorobenzenesulfonimide (NFSI) is generally preferred over reagents like Selectfluor for this specific transformation.[1]

  • Causality: NFSI is a neutral, solid reagent that is highly soluble in THF. Selectfluor (F-TEDA-BF₄) is a salt, and its solubility in THF at -78°C is poor, which can lead to heterogeneous reaction conditions and localized overheating upon addition, promoting decomposition. Selectfluor is also a stronger oxidant, which can increase the likelihood of undesired side reactions.[3][4]

  • Action: Use solid NFSI dissolved in a minimal amount of anhydrous THF and add this solution slowly to the cold enolate mixture. This ensures a homogenous reaction and better temperature control.

• Temperature Control During Fluorination: Do not allow the reaction to warm up prematurely after adding the fluorinating agent.

  • Causality: The reaction between the enolate and NFSI is highly exothermic. A rapid temperature increase can lead to uncontrolled side reactions and degradation of the sensitive product.

  • Action: Keep the reaction at -78°C during the addition of NFSI. After the addition is complete, allow the reaction to warm slowly to room temperature over several hours or overnight to ensure it proceeds to completion smoothly.[1]

• Quenching Procedure: The reaction should be quenched carefully.

  • Action: Instead of quenching with pure water, use a saturated aqueous solution of ammonium chloride (NH₄Cl). This provides a milder acidic quench that is less likely to promote hydrolysis or degradation of the sulfonimide byproduct, making the subsequent workup cleaner.

Q3: I'm having difficulty with the final hydrolysis step (Stage 3). It's either incomplete or the yield is low after workup.

A3: The α-fluoro-α-aryl ester is sterically hindered, which can make saponification more challenging than for a standard ester.

Troubleshooting Steps:

• Reaction Conditions: Standard room temperature hydrolysis may be too slow.

  • Causality: The bulky groups around the ester carbonyl (the phenyl ring and the fluorine atom) hinder the approach of the hydroxide nucleophile.

  • Action: Increase the reaction temperature. Refluxing the ester with aqueous sodium hydroxide in ethanol for 3-4 hours is typically sufficient to drive the reaction to completion.[1][2]

• Workup and Acidification: The product is a carboxylic acid and must be protonated to be extracted from the aqueous layer.

  • Causality: After hydrolysis, the product exists as its sodium carboxylate salt, which is water-soluble. It will not partition into an organic solvent until it is acidified.

  • Action: After the reaction, cool the mixture and acidify it carefully with cold 1 M or 2 M HCl until the pH is ~2. The product may precipitate at this point. Extract thoroughly with an organic solvent like ethyl acetate. Vigorous stirring during acidification is crucial to ensure complete protonation.

Q4: Which electrophilic fluorination mechanism is at play, and why is it important?

A4: The mechanism of electrophilic fluorination is still a subject of some debate, but for the reaction of a lithium enolate with an N-F reagent like NFSI, it is generally considered to proceed via an Sₙ2-type pathway.[5]

Mechanistic Importance:

• Stereochemistry: Understanding this mechanism is critical for enantioselective syntheses. While this guide focuses on the racemic synthesis, if a chiral product were desired, the fluorination of a chiral enolate would proceed with a defined stereochemical outcome.

• Reactivity: The Sₙ2 nature highlights the importance of the enolate's nucleophilicity. Electron-donating groups on the aryl ring can increase the rate of reaction, while electron-withdrawing groups can slow it down. The ortho-methoxy group is moderately activating, which is favorable for this reaction.

Caption: Sₙ2 mechanism for electrophilic fluorination.

Section 3: Summary of Key Reaction Parameters

The table below summarizes optimized conditions for the critical α-fluorination step, based on established literature protocols.[1]

Parameter	Recommended Condition	Rationale & Key Considerations
Substrate	Ethyl 2-(2-methoxyphenyl)propanoate	The ethyl ester offers good solubility and reactivity.
Solvent	Anhydrous Tetrahydrofuran (THF)	Must be scrupulously dry to prevent quenching the base.
Base	LHMDS (1.2 equivalents)	A strong, non-nucleophilic base is essential for clean enolate formation.
Deprotonation Temp.	-78 °C to 0 °C, then re-cool to -78 °C	Ensures complete and controlled formation of the lithium enolate.
Fluorinating Agent	NFSI (1.2-1.5 equivalents)	Neutral reagent with good solubility and milder oxidizing power than Selectfluor.
Fluorination Temp.	Add at -78 °C, then warm slowly to RT	Critical for controlling the exothermic reaction and preventing decomposition.
Workup	Quench with sat. aq. NH₄Cl	Provides a mild workup environment.

References

• Rozen, S., Hagooly, A., & Harduf, R. (2001). Synthesis of alpha-fluorocarboxylates from the corresponding acids using acetyl hypofluorite. The Journal of Organic Chemistry, 66(22), 7464–7468. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of α-fluorocarboxylic acids and derivatives. Retrieved from [Link]

• Rozen, S. (2005). A novel method for the preparation of α,α'-difluoroesters and acids using BrF3. Accounts of Chemical Research, 38(10), 803-812. Available at: [Link]

• Fujioka, H., et al. (2012). A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution of Racemic 2-Aryl-2-fluoropropanoic Acids. Molecules, 17(6), 7136-7153. Available at: [Link]

• Wikipedia. (n.d.). Electrophilic fluorination. Retrieved from [Link]

• Fujioka, H., et al. (2012). A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution of Racemic 2-Aryl-2-fluoropropanoic Acids. Molecules, 17(6), 7136-7153. Available at: [Link]

• Madani, A., et al. (2022). Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope. Molecules, 27(19), 6543. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution of Racemic 2-Aryl-2-fluoropropanoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. mdpi.com [mdpi.com]
• 5. Electrophilic fluorination - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of 2-Fluoro-2-(2-methoxyphenyl)propanoic acid

Welcome to the technical support center for the purification of 2-Fluoro-2-(2-methoxyphenyl)propanoic acid. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting advice and detailed protocols to help you achieve the desired purity of your target compound. As Senior Application Scientists, we have compiled this information based on established chemical principles and extensive laboratory experience.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the purification of 2-Fluoro-2-(2-methoxyphenyl)propanoic acid.

Question 1: My final product has a low yield after purification. What are the potential causes and solutions?

Answer: Low yield is a frequent challenge and can stem from several stages of your process. Key factors include:

• Incomplete reaction or side reactions: The synthesis of α-fluorocarboxylic acids can be complex.[1][2][3] If the initial reaction is not driven to completion, you will have a lower amount of the desired product to begin with. Side reactions can consume starting materials, reducing the theoretical maximum yield. It's crucial to monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Losses during workup: Aqueous workups to remove inorganic salts and other water-soluble impurities can lead to product loss, especially if the product has some water solubility. Ensure you are using the correct pH during extraction and consider back-extracting the aqueous layers with an appropriate organic solvent to recover any dissolved product.

• Suboptimal purification technique: The chosen purification method may not be suitable for your specific impurity profile, leading to significant product loss in mixed fractions or the mother liquor. For example, if the impurities have very similar polarity to your product, standard column chromatography might not be effective and could lead to broad elution profiles and difficult separation.[4]

• Product instability: While many fluorinated compounds are stable, the stability of your specific α-fluorocarboxylic acid under the purification conditions (e.g., prolonged exposure to silica gel, high temperatures) should be considered.[5]

Question 2: My isolated product is discolored (e.g., yellow or brown). What causes this and how can I fix it?

Answer: Discoloration typically indicates the presence of minor, often highly conjugated, impurities.

• Source of Color: These impurities may arise from the degradation of starting materials or the product itself, or from side reactions during synthesis. Aromatic compounds, in particular, can be susceptible to oxidation or polymerization, leading to colored byproducts.

• Removal Strategies:

  • Activated Carbon Treatment: A common method to remove colored impurities is to treat a solution of your crude product with a small amount of activated carbon, followed by hot filtration. The activated carbon adsorbs the colored impurities. Use this method judiciously, as it can also adsorb some of your product, leading to yield loss.

  • Recrystallization: This is often the most effective method for removing small amounts of impurities that cause discoloration. The impurities may be more soluble in the solvent system than your product, remaining in the mother liquor upon cooling.

  • Column Chromatography: If the colored impurities have different polarities from your product, they can be separated by column chromatography.[6][7]

Question 3: How can I effectively remove residual solvents from my final product?

Answer: Residual solvents can be persistent, especially high-boiling point solvents like DMF or DMSO.

• High Vacuum Drying: The most straightforward method is drying the sample under high vacuum, possibly with gentle heating. The temperature should be kept well below the melting point of your compound to avoid decomposition.

• Lyophilization (Freeze-Drying): If your compound is soluble in water or another suitable solvent with a relatively high freezing point (like tert-butanol), lyophilization can be an effective way to remove residual solvents.

• Solvent Trituration/Precipitation: Dissolving your product in a minimal amount of a good solvent and then adding a large excess of a poor solvent (an anti-solvent) in which your product is insoluble can cause it to precipitate out, leaving the residual solvent behind in the solution.

Part 2: Detailed Troubleshooting Guides

This section provides detailed protocols and troubleshooting for specific purification techniques.

Guide 1: Purification by Recrystallization

Recrystallization is a powerful technique for purifying solid compounds, assuming a suitable solvent system can be found.

Step-by-Step Protocol:

• Solvent Screening: The key is to find a solvent (or solvent pair) in which your product is sparingly soluble at room temperature but highly soluble at elevated temperatures. Test small amounts of your crude product in various solvents (see table below for suggestions).

• Dissolution: In an appropriately sized flask, add the crude solid and a minimal amount of the chosen hot solvent until the solid just dissolves.

• Decolorization (if necessary): If the solution is colored, add a small amount of activated carbon and continue to heat for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove any insoluble impurities (and activated carbon, if used).

• Crystallization: Allow the filtrate to cool slowly to room temperature. If no crystals form, try scratching the inside of the flask with a glass rod or adding a seed crystal. Further cooling in an ice bath can promote crystallization.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them under vacuum.

Troubleshooting Recrystallization:

Issue	Potential Cause	Suggested Solution
Product does not crystallize ("oils out")	The boiling point of the solvent is too high, or the product is melting. Impurities are preventing crystal lattice formation.	Use a lower-boiling point solvent. Try a solvent pair (a "good" solvent for dissolution and a "poor" solvent to induce precipitation).
Low recovery of pure product	Too much solvent was used for dissolution. The product has significant solubility in the cold solvent.	Use the minimum amount of hot solvent necessary. Ensure the solution is thoroughly cooled before filtration.
Purity does not improve significantly	The impurities have very similar solubility properties to the product.	A different purification technique, such as column chromatography, may be necessary.

Table 1: Suggested Solvents for Recrystallization Screening

Solvent	Boiling Point (°C)	Polarity	Notes
Hexanes/Ethyl Acetate	Variable	Low to Medium	A common non-polar/polar solvent pair.
Toluene	111	Low	Good for aromatic compounds.
Isopropanol	82	Medium	A polar protic solvent.
Acetonitrile	82	Medium-High	A polar aprotic solvent.
Water	100	High	May be suitable if the compound has sufficient polarity.

Guide 2: Purification by Column Chromatography

Column chromatography is a versatile technique for separating compounds based on their differential adsorption to a stationary phase.[4][7]

Step-by-Step Protocol:

• TLC Analysis: First, determine an appropriate solvent system using TLC. The ideal solvent system will give your product an Rf value of approximately 0.2-0.4 and show good separation from impurities.

• Column Packing: Pack a glass column with silica gel (or another appropriate stationary phase) as a slurry in the initial, least polar eluent.

• Sample Loading: Dissolve your crude product in a minimal amount of the mobile phase or a stronger solvent, adsorb it onto a small amount of silica gel, and carefully load it onto the top of the packed column.

• Elution: Begin eluting the column with the mobile phase, collecting fractions. You can use an isocratic (constant solvent composition) or gradient (increasing polarity) elution.[8]

• Fraction Analysis: Analyze the collected fractions by TLC to identify which ones contain your pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Troubleshooting Column Chromatography:

Issue	Potential Cause	Suggested Solution
Poor separation of product and impurities	The chosen solvent system is not optimal.	Re-optimize the solvent system using TLC. Consider using a different stationary phase (e.g., alumina, C18 reversed-phase). A gradient elution may be necessary.[8]
Product is not eluting from the column	The eluent is not polar enough. The compound may be strongly interacting with the silica.	Increase the polarity of the eluent. For acidic compounds like this one, adding a small amount (0.5-1%) of acetic or formic acid to the mobile phase can improve elution and peak shape.
Streaking or tailing of spots on TLC	The compound is acidic and strongly interacting with the silica gel.	Add a small amount of acid to the TLC developing solvent and the column's mobile phase.
Product degradation on the column	The compound is sensitive to the acidic nature of silica gel.	Use deactivated silica gel (e.g., by adding triethylamine to the eluent) or a different stationary phase like alumina.[8]

DOT Script for Purification Method Selection

Caption: Decision tree for selecting a purification method.

Part 3: Analytical Characterization and Impurity Profile

Accurate analytical data is crucial for confirming the structure and purity of your compound.

Expected Analytical Data for 2-Fluoro-2-(2-methoxyphenyl)propanoic acid:

Technique	Expected Data
¹H NMR	Protons on the aromatic ring, a singlet for the methoxy group, a doublet for the methyl group (due to coupling with fluorine), and a broad singlet for the carboxylic acid proton. The carboxylic acid proton signal will disappear upon a D₂O shake.[9]
¹³C NMR	Signals for the aromatic carbons, the methoxy carbon, the methyl carbon, the carboxylic acid carbonyl, and the quaternary carbon bearing the fluorine (which will show a large C-F coupling constant).
¹⁹F NMR	A quartet corresponding to the single fluorine atom, coupled to the three protons of the methyl group.
Mass Spec (ESI-)	[M-H]⁻ peak at the calculated mass.

Potential Impurities and Their Identification:

Impurity	Potential Source	How to Identify
Starting Material (e.g., 2-(2-methoxyphenyl)propanoic acid)	Incomplete fluorination.	Absence of C-F and H-F coupling in NMR. Different mass in MS.
Over-fluorinated products	Harsh fluorination conditions.	More complex ¹⁹F NMR spectrum and different mass in MS.
Decarboxylated product	Thermal decomposition.	Absence of the carboxylic acid proton in ¹H NMR and carbonyl in ¹³C NMR. Lower mass in MS.
Positional isomers	Lack of regioselectivity in synthesis.	Different splitting patterns in the aromatic region of the ¹H NMR spectrum.

DOT Script for Troubleshooting Workflow

Caption: General troubleshooting workflow for purification.

References

• Al-Badran, A., et al. (2019). Simple column chromatography separation procedure for polycyclic aromatic hydrocarbons: controlling factor(s). Environmental Monitoring and Assessment, 191(10), 625. [Link]

• University of Colorado Boulder. Column Chromatography. [Link]

• University of Rochester, Department of Chemistry. Purification: Tips for Flash Column Chromatography. [Link]

• Biotage. (2023). Very polar compound purification using aqueous normal-phase flash column chromatography. [Link]

• ChemHelp ASAP. (2021). column chromatography & purification of organic compounds. YouTube. [Link]

• Google Patents. Process For Manufacture Of 2 (2 Fluorobiphenyl) Propionic Acid (Flurbiprofen).

• Kubáň, P., & Boček, P. (2002). Extraction and derivatization for perfluorocarboxylic acids in liquid and solid matrices. Journal of Separation Science, 25(5‐6), 333-338. [Link]

• Lectka, T., et al. (2008). Catalytic, Asymmetric α-Fluorination of Acid Chlorides: Dual Metal-Ketene Enolate Activation. Journal of the American Chemical Society, 130(45), 14922–14923. [Link]

• Google Patents.

• Rozen, S., Hagooly, A., & Harduf, R. (2001). Synthesis of α-fluorocarboxylates from the corresponding acids using acetyl hypofluorite. The Journal of Organic Chemistry, 66(22), 7464-7468. [Link]

• Wu, J., et al. (2022). Biocatalytic synthesis of 2-fluoro-3-hydroxypropionic acid. Frontiers in Bioengineering and Biotechnology, 10, 989332. [Link]

• Doc Brown's Chemistry. low/high resolution 1H proton nmr spectrum of propanoic acid. [Link]

• Fujioka, H., et al. (2018). A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution of Racemic 2-Aryl-2-fluoropropanoic Acids. Molecules, 23(11), 2911. [Link]

• Płotka, J., et al. (2010). HPLC determination of perfluorinated carboxylic acids with fluorescence detection. Central European Journal of Chemistry, 8(6), 1056-1062. [Link]

• PubChem. 3-(3-Fluoro-2-methoxyphenyl)propanoic acid. [Link]

• Organic Chemistry Portal. Synthesis of α-fluorocarboxylic acids and derivatives. [Link]

• Wallentin, C. J., et al. (2012). Decarboxylative Fluorination of Aliphatic Carboxylic Acids via Photoredox Catalysis. Journal of the American Chemical Society, 134(22), 9290–9293. [Link]

• El-Gendy, B. E., et al. (2018). Synthesis of a 2-(2-Trifluoroethoxyphenyl)oxazoline. Molbank, 2018(4), M1020. [Link]

• ResearchGate. Replacement of the carboxylic acid function with fluorine. [Link]

• Sahoo, B., et al. (2023). Deoxyfluorination of Carboxylic Acids via an in situ Generated Trifluoromethoxide Salt. Organic Letters, 25(1), 116–120. [Link]

• Trang, B., et al. (2022). Low-temperature mineralization of perfluorocarboxylic acids. Science, 377(6608), 839-845. [Link]

• Pharmaffiliates. Loxoprofen-impurities. [Link]

• Klimešová, V., et al. (2009). An innovative approach to the analysis of 3-[4-(2-methylpropyl)phenyl]propanoic acid as an impurity of ibuprofen on a carbon-coated zirconia stationary phase. Journal of Pharmaceutical and Biomedical Analysis, 50(3), 478-482. [Link]

• Maslarska, V., et al. (2022). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid. Pharmacia, 69(2), 333-338. [Link]

• ResearchGate. Development and Validation of a New Simple HPLC Method for the Determination of 3-[4-(2-Methylpropyl)phenyl] Propanoic Acid as an Impurity of Ibuprofen and Ibuprofen Sodium. [Link]

• SpectraBase. 2-Hydroxy-3-(2-methoxyphenoxy)propanoic acid - Optional[13C NMR] - Chemical Shifts. [Link]

• ResearchGate. The Preparation of 2-Fluorine Propionic Acid by Ultrasound Method. [Link]

• Google Patents. Process for preparing perfluoro-alkoxypropionic acid fluorides.

Sources

• 1. Catalytic, Asymmetric α-Fluorination of Acid Chlorides: Dual Metal-Ketene Enolate Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of alpha-fluorocarboxylates from the corresponding acids using acetyl hypofluorite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. α-Fluorocaboxylic acid, ester, amide synthesis by fluorination [organic-chemistry.org]
• 4. youtube.com [youtube.com]
• 5. Extraction and derivatization for perfluorocarboxylic acids in liquid and solid matrices: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cup.edu.cn [cup.edu.cn]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. Purification [chem.rochester.edu]
• 9. low/high resolution 1H proton nmr spectrum of propanoic acid C3H6O2 CH3CH2COOH analysis interpretation of chemical shifts ppm spin spin line splitting H-1 propionic acid 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]

Technical Support Center: Purification of 2-Fluoro-2-(2-methoxyphenyl)propanoic Acid

Topic: Removal of Residual Metal Catalysts (Pd, Cu)

Executive Summary

You are working with 2-Fluoro-2-(2-methoxyphenyl)propanoic acid , a fluorinated derivative of the 2-arylpropanoic acid (profen) class.[1] The synthesis of this scaffold typically involves Palladium (Pd)-catalyzed

-arylation or cross-coupling reactions (e.g., Suzuki-Miyaura).[2][1]

The Problem: The ortho-methoxy group on the phenyl ring acts as a Lewis base, potentially acting as a hemilabile ligand that stabilizes Palladium species, making them difficult to remove via standard filtration.[2] Furthermore, the carboxylic acid moiety creates solubility challenges with basic scavengers.

The Goal: Reduce elemental impurities (Pd, Cu) to <10 ppm (Oral) or <1 ppm (Parenteral) in compliance with ICH Q3D Class 2B limits, without compromising the yield of your acidic API.

Module 1: Diagnosis & Triage

Before selecting a removal method, you must identify the "species" of the metal impurity.

Step 1: Visual & Chemical Assessment

Observation	Likely Metal Species	Recommended Action
Dark Black/Grey Precipitate	Colloidal Pd(0) (Nanoparticles)	Requires Hot Filtration or Activated Carbon before scavenging.[2][1] Scavengers bind ions, not rocks.
Homogeneous Dark Brown/Red Solution	Soluble Pd(II) (Complexed)	Requires Chemisorption (Thiol/DMT Scavengers).
Green/Blue Tint	Copper (Cu) salts	Requires EDTA wash or Thiourea scavengers.

Step 2: The "Quick-Check" Protocol (Self-Validation)

Do not wait for ICP-MS results to know if your purification failed.[2][1] Use this qualitative spot test:

• Take 10 mg of your treated product.

• Dissolve in 0.5 mL DMSO.

• Add 1 drop of Sodium Diethyldithiocarbamate solution.

• Result: A yellow/brown precipitate indicates >50 ppm residual Pd/Cu. If clear, proceed to ICP-MS.[2][1]

Module 2: Solid-Phase Scavenging (The Preferred Method)

For high-value fluorinated intermediates, functionalized silica is superior to activated carbon due to higher selectivity (yield protection).[2][1]

Why "Standard" Scavengers Fail Here

Your molecule is a Carboxylic Acid .

• Avoid: Diamine or Amine-based scavengers (e.g., SiliaMetS Diamine).[2][1]

• Reason: The basic amine will react with your acidic product to form a salt, causing the product to stick to the silica matrix. You will lose massive amounts of yield.

The Solution: Thiol-Based Scavengers

Use SiliaMetS® Thiol or SiliaMetS® DMT (Dimercaptotriazine) .[1] These are neutral/acidic and will not bind your product.

Protocol: Batch Mode Scavenging

• Dissolution: Dissolve crude 2-Fluoro-2-(2-methoxyphenyl)propanoic acid in THF or Ethyl Acetate (10 volumes). Avoid MeOH if possible (competes for coordination).

• Loading: Add SiliaMetS® DMT (4 equivalents relative to expected metal content, or 10-20% w/w relative to product).

• Temperature: Heat to 50°C .

  • Why? Heat increases the exchange rate of the Pd-Ligand complex to the Pd-Scavenger bond.[2]

• Time: Stir for 4–12 hours.

• Filtration: Filter hot through a 0.45 µm PTFE pad.

• Analysis: Check color. If still dark, repeat.

Workflow Visualization: Scavenger Selection

Caption: Logic flow for selecting the correct scavenger species to avoid product loss via acid-base interaction.

Module 3: Liquid-Phase Extraction (The "pH Swing")

If scavengers are unavailable or too costly, utilize the acidic nature of your molecule.

The Mechanism

2-Fluoro-2-(2-methoxyphenyl)propanoic acid is a weak acid (pKa ~3.5–4.0).[2][1]

• Step A (Basify): Convert acid to Sodium Salt (Water Soluble). Metal catalysts often remain in the organic layer or precipitate.

• Step B (Wash): Wash the aqueous salt solution with organic solvent (remove organics/ligands).

• Step C (Acidify): Return pH to <2. Product precipitates or extracts back into organic phase; metals stay in water (if complexed with water-soluble chelators).[2][1]

Protocol: The "L-Cysteine Swing"

Adding L-Cysteine helps keep the metal in the aqueous phase during the re-acidification step.[2]

• Dissolve crude product in MTBE (Methyl tert-butyl ether).[1]

• Extract with 1M NaOH (2-3 washes).

  • Checkpoint: Product is now in the Aqueous Phase .

• Crucial Step: Add L-Cysteine (0.5 equiv) or EDTA to the basic aqueous layer.[1] Stir for 30 mins.

  • Why? This strips Pd from the product and binds it in a water-soluble complex.[2]

• Wash the aqueous layer with fresh MTBE (discards non-acidic organic impurities).

• Acidify aqueous layer slowly with 1M HCl to pH 1–2.

• Extract product back into Ethyl Acetate or DCM .

• Dry (MgSO4) and concentrate.

Module 4: Crystallization (The Final Polish)

Crystallization is the most effective way to break the "Methoxy-Pd" coordination.[2]

Recommended Solvent Systems:

• Toluene / Heptane: Dissolve in warm Toluene, add Heptane until cloudy. Cool slowly.

  • Benefit: Pd-ligand complexes often stay soluble in the Toluene mother liquor.[2][1]

• IPA / Water: Dissolve in Isopropyl Alcohol, add water as anti-solvent.

  • Risk:[2][3][4][5][6] Ensure pH is acidic to prevent ionization.

Troubleshooting & FAQ

Q1: I used a scavenger resin, but my yield dropped by 40%. What happened?

• Diagnosis: You likely used an amine-functionalized scavenger (like SiliaMetS Diamine or WA21J).[2][1]

• Fix: Your carboxylic acid product reacted with the amine resin to form an ionic bond. Flush the resin with 5% Acetic Acid in MeOH to recover your product, then switch to a Thiol or DMT scavenger.

Q2: The product is clear, but ICP-MS still shows 50 ppm Pd.

• Diagnosis: You have "Leached Ligand" issues. The phosphine ligands (from the catalyst) are solubilizing the Pd.

• Fix: Perform the Module 3 (pH Swing) extraction. The ligands will stay in the organic wash when the product is in the aqueous phase.

Q3: Can I use Activated Carbon (Charcoal)?

• Analysis: Only as a last resort. Carbon binds planar aromatic rings (like your product) non-specifically. You will lose yield. If you must, use ENO-PC grades (wood-based) rather than coconut-based, as they have larger pores for organometallics.[2][1]

References

• ICH Q3D Guideline for Elemental Impurities. International Council for Harmonisation.[7][8] (2019).[4][7] Available at: [Link]

• Garrett, C. E., & Prasad, K. (2004). "The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions." Advanced Synthesis & Catalysis, 346(8), 889–900. [Link][1]

• Welch, C. J., et al. (2005). "Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Development." Organic Process Research & Development, 9(2), 198–205. [Link][1]

Sources

• 1. 2,2,3,3-Tetrafluoro-3-methoxy-propanoic acid | C4H4F4O3 | CID 13328907 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. database.ich.org [database.ich.org]
• 4. ema.europa.eu [ema.europa.eu]
• 5. chembk.com [chembk.com]
• 6. labcorp.com [labcorp.com]
• 7. uni-onward.com.tw [uni-onward.com.tw]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Spectroscopic Characterization of 2-Fluoro-2-(2-methoxyphenyl)propanoic Acid

An Objective Comparison of 1H NMR with Complementary Analytical Techniques for Unambiguous Structural Elucidation

Introduction

In the landscape of modern drug discovery and materials science, the incorporation of fluorine into organic molecules is a cornerstone strategy for modulating physicochemical and biological properties. The compound 2-Fluoro-2-(2-methoxyphenyl)propanoic acid represents a valuable chiral building block, yet its structural verification presents a nuanced challenge. The presence of a stereocenter, a fluorine atom, and multiple interacting functional groups necessitates a robust, multi-faceted analytical approach.

This guide provides an in-depth interpretation of the ¹H NMR spectrum of 2-Fluoro-2-(2-methoxyphenyl)propanoic acid, grounded in established spectroscopic principles. We will dissect the causality behind the observed chemical shifts and coupling patterns, offering insights that move beyond mere data reporting. Furthermore, we will objectively compare the diagnostic power of ¹H NMR with complementary techniques—¹³C NMR, ¹⁹F NMR, Infrared (IR) Spectroscopy, and High-Resolution Mass Spectrometry (HRMS)—to establish a self-validating protocol for the authoritative characterization of this and structurally related molecules.

Part 1: In-Depth ¹H NMR Analysis of 2-Fluoro-2-(2-methoxyphenyl)propanoic acid

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is the initial and arguably most informative tool for the structural analysis of organic molecules. For 2-Fluoro-2-(2-methoxyphenyl)propanoic acid, every signal in the spectrum tells a story of its electronic environment and spatial relationship to neighboring atoms.

Caption: Structure of 2-Fluoro-2-(2-methoxyphenyl)propanoic acid.

Predicted ¹H NMR Spectral Data

The following table summarizes the anticipated ¹H NMR signals for the target molecule, based on published data for structurally analogous compounds and fundamental principles.[1]

Signal Assignment	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
-COOH	~10.0 - 12.0	Broad Singlet (br s)	N/A	1H
Aromatic (Ar-H)	~6.90 - 7.60	Multiplet (m)	N/A	4H
Methoxy (-OCH₃)	~3.80	Singlet (s)	N/A	3H
Methyl (-CH₃)	~1.90	Doublet (d)	²JH-F ≈ 23	3H

Signal-by-Signal Interpretation: The Causality Behind the Spectrum

• Carboxylic Acid Proton (-COOH, δ ~10.0-12.0 ppm): This proton is highly deshielded, causing it to resonate far downfield. This is due to the strong electron-withdrawing effect of the adjacent carbonyl and hydroxyl oxygens, as well as magnetic anisotropy from the C=O bond.[2][3] In solution, these protons readily undergo hydrogen bonding and chemical exchange, which often results in a broad signal.[4] This peak's disappearance upon the addition of a few drops of D₂O to the NMR tube is a definitive confirmation of its identity.[5]

• Aromatic Protons (Ar-H, δ ~6.90-7.60 ppm): The four protons on the benzene ring are non-equivalent and couple with each other, producing a complex multiplet. The methoxy group (-OCH₃) is an electron-donating group, which increases electron density at the ortho and para positions, shielding them and shifting them slightly upfield relative to a standard benzene ring (7.26 ppm). Conversely, the 2-fluoro-propanoic acid substituent is electron-withdrawing. This interplay of electronic effects across the ring prevents a simple, first-order splitting pattern, leading to the observed multiplet. The specific chemical shifts within this range are highly sensitive to the solvent and conformation of the molecule.

• Methoxy Protons (-OCH₃, δ ~3.80 ppm): These three protons are equivalent and have no adjacent protons to couple with, resulting in a sharp singlet integrating to 3H.[6] Its chemical shift is characteristic of a methoxy group attached to an aromatic ring. Data from the ethyl ester of this exact compound shows this signal at 3.79 ppm, providing a strong reference point.[1]

• Methyl Protons (-CH₃, δ ~1.90 ppm): This signal is perhaps the most diagnostically significant in the spectrum.

  • Multiplicity (Doublet): The methyl protons are not coupled to any adjacent protons but are two bonds away from the fluorine atom. This results in a geminal coupling (²JH-F), splitting the signal into a doublet.[7]

  • Coupling Constant (²JH-F ≈ 23 Hz): Proton-fluorine coupling constants are typically large and transmitted through bonds.[8] While general ²JH-F values can be around 48 Hz, the specific electronic environment here results in a value closer to 23 Hz, as experimentally observed in the corresponding ethyl ester.[1][7] This large, characteristic coupling is a powerful confirmation of the fluorine's position alpha to the methyl group.

  • Chemical Shift: The methyl group is alpha to three electron-withdrawing groups: the fluorine atom, the aromatic ring, and the carboxylic acid. This deshielding environment shifts its resonance downfield from a typical aliphatic methyl group (which would be closer to 0.9 ppm).

Part 2: A Comparative Analysis: The Role of Complementary Spectroscopic Techniques

While ¹H NMR provides a detailed roadmap of the proton framework, relying on it in isolation is insufficient for unambiguous proof of structure, especially for novel compounds. A synergistic approach using multiple techniques is the hallmark of rigorous scientific validation.

Caption: Synergistic workflow for structural elucidation.

Performance Comparison of Analytical Techniques

Technique	Information Provided	Strengths for this Molecule	Limitations
¹H NMR	Proton environment, connectivity (H-H, H-F coupling), and relative abundance.	Excellent for identifying key fragments (-OCH₃, -CH₃) and directly observing the crucial ²JH-F coupling.	Complex aromatic region can be difficult to resolve fully. Provides no direct information on quaternary carbons.
¹³C NMR	Carbon skeleton, hybridization, and chemical environment.	Confirms the total number of carbons. Shows characteristic C-F coupling for the quaternary carbon (C2) and the methyl carbon, providing definitive connectivity.[1]	Lower sensitivity than ¹H NMR; requires more sample or longer acquisition time.
¹⁹F NMR	Direct detection of fluorine's chemical environment.	Highly sensitive and has a wide chemical shift range, making it an unambiguous indicator of the fluorine's presence and electronic state.[9] The signal would be a quartet due to coupling with the methyl protons (³JF-H).	Provides no information about the rest of the molecule's backbone.
IR Spectroscopy	Presence of key functional groups.	Provides rapid and definitive evidence of the carboxylic acid functional group via the very broad O-H stretch (~2500-3300 cm⁻¹) and the strong C=O stretch (~1710 cm⁻¹).[10]	Provides no information on the overall connectivity or skeleton of the molecule.
HRMS	Exact molecular weight and elemental formula.	Delivers the exact mass to within a few parts per million, allowing for the unambiguous determination of the molecular formula (C₁₀H₁₁FO₃). This is a critical, non-negotiable piece of data.[1]	Does not provide information on the connectivity of atoms (isomerism).

Experimental Protocols

Protocol 1: NMR Sample Preparation and Analysis

• Sample Preparation: Accurately weigh 5-10 mg of 2-Fluoro-2-(2-methoxyphenyl)propanoic acid and dissolve it in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference (δ 0.00 ppm).

• Data Acquisition: Acquire the ¹H spectrum on a 400 MHz or higher spectrometer. Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

• D₂O Exchange (Confirmation): After initial acquisition, add 1-2 drops of D₂O, shake the tube gently, and re-acquire the ¹H spectrum. Observe the disappearance of the carboxylic acid proton signal.

• Complementary Spectra: Acquire ¹³C{¹H} (proton-decoupled) and ¹⁹F spectra on the same sample to obtain a complete dataset.

Part 3: Authoritative Grounding & Recommendations

The structural elucidation of 2-Fluoro-2-(2-methoxyphenyl)propanoic acid is a textbook example of the necessity for a multi-technique analytical workflow.

Expert Insights & Final Recommendations:

• The ¹H NMR "Smoking Gun": The most characteristic feature is the methyl signal appearing as a doublet around 1.90 ppm with a large coupling constant (J ≈ 23 Hz). This signal alone provides strong evidence for the -C(F)(CH₃)COOH moiety.

• The Self-Validating System: While ¹H NMR provides the initial hypothesis, it is the convergence of data from all techniques that provides proof. The molecular formula from HRMS must match the integration and carbon count from NMR. The functional groups identified by IR must correspond to the signals seen in the NMR spectra (e.g., the -COOH proton).

• The Gold Standard Workflow: For this class of molecule, the "gold standard" for unambiguous characterization is the combination of:

  • HRMS to establish the correct molecular formula.

  • ¹H and ¹³C NMR to define the carbon and proton framework and establish connectivity through coupling (especially H-F and C-F).

  • ¹⁹F NMR to provide unequivocal confirmation of the fluorine's chemical environment.

By integrating these techniques, researchers can move from a plausible assignment to an authoritative and defensible structural proof, a critical requirement for publications, patents, and regulatory submissions in the fields of chemical research and drug development.

References

• Coupling of Protons with Fluorine Page - ResearchGate. (2007). Accessed February 13, 2026. [Link]

• JoVE. (2025). Video: NMR and Mass Spectroscopy of Carboxylic Acids. Accessed February 13, 2026. [Link]

• NC State University Libraries. (n.d.). 20.8 Spectroscopy of Carboxylic Acids and Nitriles. Accessed February 13, 2026. [Link]

• Chemistry LibreTexts. (2025). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Accessed February 13, 2026. [Link]

• Chemistry LibreTexts. (2023). 20.8 Spectroscopy of Carboxylic Acids and Nitriles. Accessed February 13, 2026. [Link]

• Chemistry Pages. (n.d.). Carboxylic acid NMR. Accessed February 13, 2026. [Link]

• ACD/Labs. (n.d.). Methoxy groups just stick out. Accessed February 13, 2026. [Link]

• Konno, H., et al. (2012). A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution of Racemic 2-Aryl-2-fluoropropanoic Acids. Molecules, 17(6), 7156-7171. National Center for Biotechnology Information. [Link]

• University of Calgary. (n.d.). Ch 13 - Aromatic H. Accessed February 13, 2026. [Link]

• YouTube. (2015). Proton NMR Skills (Benzene Derivatives) - Part 1. Accessed February 13, 2026. [Link]

• University of Calgary. (n.d.). Ch 13 - Aromatic H. Accessed February 13, 2026. [Link]

• National Center for Biotechnology Information. (n.d.). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. Accessed February 13, 2026. [Link]

• Gerig, J. T. (2001). Fluorine NMR. eMagRes. [Link]

• Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. Accessed February 13, 2026. [Link]

Sources

• 1. A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution of Racemic 2-Aryl-2-fluoropropanoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Chemistry: Carboxylic acid NMR [openchemistryhelp.blogspot.com]
• 5. Video: NMR and Mass Spectroscopy of Carboxylic Acids [jove.com]
• 6. acdlabs.com [acdlabs.com]
• 7. researchgate.net [researchgate.net]
• 8. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 9. biophysics.org [biophysics.org]
• 10. 20.8 Spectroscopy of Carboxylic Acids and Nitriles – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]

19F NMR Analysis of 2-Fluoro-2-(2-methoxyphenyl)propanoic Acid: A Comparative Analytical Guide

Executive Summary

This guide evaluates the analytical performance of 19F NMR spectroscopy for the characterization of 2-Fluoro-2-(2-methoxyphenyl)propanoic acid , a specific fluorinated scaffold often explored in medicinal chemistry as a metabolically stable bioisostere of ibuprofen-like NSAIDs or as a chiral intermediate.

We compare 19F NMR against the traditional alternatives: 1H NMR and Chiral HPLC . While 1H NMR remains the standard for structural elucidation, our analysis demonstrates that 19F NMR offers superior specificity for purity assays and enantiomeric excess (ee) determination (via Chiral Solvating Agents), eliminating the baseline noise and spectral overlap common in proton spectroscopy.

The Molecule at a Glance[1]

• Chemical Formula: C10H11FO3

• Key Feature: Quaternary carbon containing a Fluorine atom, a Methyl group, a Carboxylic acid, and a 2-Methoxyphenyl ring.

• Chirality: One stereocenter (C2).

Comparative Analysis: 19F NMR vs. Alternatives

The following table summarizes the performance metrics of using 19F NMR for this specific compound compared to standard alternatives.

Feature	19F NMR (The Product)	1H NMR (Alternative 1)	Chiral HPLC (Alternative 2)
Spectral Window	Wide (~400 ppm); No overlap.	Narrow (~12 ppm); High overlap risk.	N/A (Chromatographic separation).
Specificity	High. Only detects the F-analyte.	Moderate. Detects all organic impurities/solvents.	High. Separates based on retention time.
Signal Pattern	Clean Quartet (coupled) or Singlet (decoupled).	Complex aromatic region; Methyl doublet.	Chromatographic peaks.
Chiral Analysis	Fast. Requires adding a chiral amine (CSA).	Difficult. Overlap often obscures diastereomeric splitting.	Slow. Requires specific chiral columns & method dev.
Solvent Interference	None (Deuterated solvents not strictly required for lock if using external standard).	High (Water/Solvent peaks can obscure signals).	Solvent front interference.

Expert Insight

"For this specific scaffold, the 2-methoxy group on the aromatic ring creates significant crowding in the 1H NMR aromatic region (6.8–7.5 ppm). 19F NMR bypasses this entirely, providing a single, quantitative handle for the molecule."

Technical Deep Dive: Spectral Prediction & Causality

To interpret the spectrum correctly, we must understand the magnetic couplings inherent to the 2-Fluoro-2-(2-methoxyphenyl)propanoic acid structure.

Predicted Chemical Shift ( )

Based on structural analogs (alpha-fluoro-alpha-aryl propanoic acids), the fluorine nucleus is attached to a quaternary carbon.

• Expected Range: -160 to -170 ppm (referenced to CFCl3 at 0 ppm).

• Causality: The fluorine is shielded by the electron density of the methyl and aryl groups but deshielded by the carboxylic acid. The ortho-methoxy group exerts a steric and electronic influence, likely causing a slight downfield shift compared to the unsubstituted phenyl analog.

Coupling Constants ( )

The multiplicity of the fluorine signal is dictated by its neighbors.

• (Fluorine-Methyl Coupling):

  • The fluorine is on C2.[1][2] The methyl protons are on C3. This is a 3-bond coupling (

    ).

  • Pattern: The 3 equivalent methyl protons split the fluorine signal into a Quartet (1:3:3:1) .

  • Value: ~20–25 Hz.

• (Fluorine-Aromatic Coupling):

  • Coupling to the aromatic protons (specifically the ortho-proton at C6 of the ring).

  • Pattern: Often unresolved broadening or small doublets.

  • Value: < 5 Hz.

Visualization of Coupling Logic

The following diagram illustrates the connectivity and resulting NMR splitting pathways.

Caption: Coupling pathway showing the dominant interaction between the Alpha-Fluorine and the Beta-Methyl protons.

Experimental Protocol: Self-Validating Workflow

This protocol ensures high-integrity data generation. It includes a "Check Step" to validate the instrument status before wasting valuable sample.

Materials

• Analyte: ~10 mg of 2-Fluoro-2-(2-methoxyphenyl)propanoic acid.

• Solvent: CDCl3 (preferred for solubility) or DMSO-d6.

• Internal Standard (Optional):

  -Trifluorotoluene ( -63 ppm) for quantitative work.

Step-by-Step Methodology

• Sample Preparation:

  • Dissolve 10 mg of analyte in 0.6 mL CDCl3.

  • Critical: Ensure the solution is clear. Particulates cause magnetic inhomogeneity (broad peaks).

• Instrument Setup (Self-Validation Step):

  • Tune & Match: Tune the probe to the 19F frequency (~376 MHz on a 400 MHz magnet).

  • Pulse Sequence: zg (standard 1D) or zgF1H (19F with 1H decoupling).

  • Check: Run a single scan. If the baseline is noisy or the lock signal is unstable, re-shim the magnet.

• Acquisition Parameters:

  • Spectral Width (SW): 200 ppm (centered at -150 ppm).

  • Relaxation Delay (D1): Set to 5 seconds .

    • Reasoning: Fluorine nuclei often have long T1 relaxation times. A short D1 leads to integration errors (saturation).

  • Scans (NS): 16 to 64 scans are usually sufficient due to the high sensitivity of 19F (83% of 1H).

• Processing:

  • Exponential Multiplication (LB): Apply 0.3 Hz to 1.0 Hz line broadening to reduce noise.

  • Phasing: Manually phase the quartet to ensure a flat baseline.

Workflow Diagram

Caption: Operational workflow for acquiring high-fidelity 19F NMR data.

Advanced Application: Chiral Analysis (Enantiomeric Excess)

One of the most powerful applications of 19F NMR for this acid is the determination of enantiomeric excess without chiral HPLC.

The Principle

The analyte is chiral (racemic or enantioenriched). In an achiral solvent (CDCl3), both enantiomers show the same chemical shift. By adding a Chiral Solvating Agent (CSA) , such as (R)-1-Phenylethylamine or Quinine, diastereomeric salt complexes are formed.

The Protocol

• Run the standard 19F spectrum of the analyte.

• Add 1.0 - 2.0 equivalents of the Chiral Amine directly to the NMR tube.

• Shake and re-run the spectrum.

• Result: The single fluorine peak (or quartet) will split into two distinct peaks (one for the R-salt, one for the S-salt).

• Calculation: Integrate the two peaks.

Why this beats HPLC:

• Time: 10 minutes vs. 45 minutes (HPLC equilibration + run).

• Cost: No expensive chiral columns required.

References

• Dungan, C. H., & Van Wazer, J. R. (1970). Compilation of Reported F19 NMR Chemical Shifts. Wiley-Interscience.

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley.

• Alfa Chemistry. (2023). 19F NMR Chemical Shift Table - Organofluorine.

• University of Colorado Boulder. (n.d.). 19F NMR Reference Standards and Solvents.

• Parker, D. (1991). NMR Determination of Enantiomeric Purity. Chemical Reviews, 91(7), 1441–1457. (Authoritative source on using CSAs with 19F NMR).

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Synthesis of a 2-(2-Trifluoroethoxyphenyl)oxazoline [mdpi.com]

A Comparative Guide to Chiral HPLC Separation of 2-Fluoro-2-(2-methoxyphenyl)propanoic Acid Enantiomers

In the landscape of pharmaceutical development, the stereochemistry of a drug candidate is not a trivial detail; it is a critical determinant of its pharmacological and toxicological profile. Enantiomers of the same molecule can exhibit vastly different effects within a biological system, a fact that has driven regulatory agencies to demand stereospecific analysis of chiral drugs.[1][2] The subject of this guide, 2-Fluoro-2-(2-methoxyphenyl)propanoic acid, is a chiral α-fluorinated carboxylic acid. The fluorine atom at the α-position is known to prevent in-vivo epimerization, which can convert a biologically active form into a less active or even harmful one.[3] Therefore, a robust and reliable analytical method for separating its enantiomers is paramount for research, development, and quality control.

The Central Challenge: Selecting the Chiral Stationary Phase (CSP)

The success of any chiral separation hinges on the selection of the appropriate Chiral Stationary Phase (CSP). The CSP creates a chiral environment where the two enantiomers form transient, diastereomeric complexes with differing energies, leading to different retention times.[4] For an acidic analyte like 2-Fluoro-2-(2-methoxyphenyl)propanoic acid, several classes of CSPs are prime candidates.

• Polysaccharide-Based CSPs : These are the most widely used CSPs in HPLC.[5] Phases like CHIRALPAK® and CHIRALCEL®, which are based on cellulose or amylose derivatives coated or immobilized on a silica support, are exceptionally versatile.[1] Chiral recognition is achieved through a combination of interactions, including hydrogen bonding, dipole-dipole interactions, and inclusion complexation within the helical polymer structure. For acidic compounds, the addition of a small amount of an acidic modifier (like trifluoroacetic acid, TFA) to the mobile phase is often necessary to suppress the ionization of the analyte's carboxylic acid group, thereby promoting interaction with the CSP and improving peak shape.

• Anion-Exchanger CSPs : Specifically designed for acidic compounds, these CSPs, such as CHIRALPAK® QN-AX and QD-AX, utilize chiral selectors based on quinine or quinidine derivatives.[6][7] The separation mechanism is primarily based on an ion-exchange interaction between the protonated tertiary nitrogen on the chiral selector and the deprotonated anionic analyte.[6][7] This primary ionic interaction is supplemented by other intermolecular forces like hydrogen bonding and π-π interactions, which are crucial for enantiomeric discrimination.[6] These columns typically operate with weakly acidic mobile phases (pH 4-7) to ensure the analyte is in its anionic form and the selector is protonated.[6][7]

• Pirkle-Type (Brush-Type) CSPs : These phases, like the (R,R) Whelk-O® 1, are based on the principle of π-π interactions.[8][9] They are known as "brush-type" because the small chiral selector molecules are covalently bonded to the silica support.[8] The Whelk-O 1 is a "hybrid" π-electron acceptor-donor phase, making it effective for a broad range of compounds, including non-steroidal anti-inflammatory drugs (NSAIDs) which are structurally related to our target analyte.[8][9]

Performance Comparison: Chiral Separation of Analogous Compounds

The following table summarizes experimental data for the chiral separation of 2-aryl-2-fluoropropanoic acids, which serve as excellent proxies for our target analyte, 2-Fluoro-2-(2-methoxyphenyl)propanoic acid. This data provides a validated starting point for method development.

Analyte	Chiral Stationary Phase (CSP)	Column Dimensions	Mobile Phase	Flow Rate (mL/min)	Retention Times (t_R, min)	Source
2-Fluoro-2-(o-tolyl)propanoic Acid	CHIRALPAK® OJ-H	Not Specified	i-PrOH/hexane/TFA = 1/10/0.01	0.75	14.4 (major), 18.2 (minor)	[3]
2-Fluoro-2-(p-tolyl)propanoic Acid	CHIRALPAK® OJ-H	Not Specified	i-PrOH/hexane/TFA = 1/10/0.01	0.75	16.3 (minor), 21.2 (major)	[3]

Note: The major and minor peaks correspond to the relative amounts of the enantiomers resulting from the kinetic resolution experiment described in the source publication, not necessarily the R/S elution order.

Experimental Workflow & Logical Design

The process of developing a chiral HPLC method is systematic. It begins with understanding the analyte's properties and progresses through column screening to method optimization.

Caption: Logical workflow for chiral HPLC method development.

Detailed Experimental Protocol: A Starting Point

Based on the successful separation of the structurally similar 2-Fluoro-2-(o-tolyl)propanoic acid, the following protocol using a polysaccharide-based CSP is recommended as a robust starting point.

Objective: To resolve the enantiomers of 2-Fluoro-2-(2-methoxyphenyl)propanoic acid.

1. Materials and Reagents:

• Chiral Column: CHIRALPAK® OJ-H (or similar polysaccharide-based column, e.g., CHIRALCEL® OD-H).

• HPLC System: A standard HPLC system with a UV detector.

• Mobile Phase Solvents: HPLC-grade n-Hexane and Isopropanol (IPA).

• Mobile Phase Additive: Trifluoroacetic acid (TFA).

• Sample: Racemic 2-Fluoro-2-(2-methoxyphenyl)propanoic acid.

• Sample Diluent: Mobile Phase.

2. Chromatographic Conditions:

• Mobile Phase: n-Hexane / Isopropanol / Trifluoroacetic acid (90:10:0.1, v/v/v).

  • Rationale: This is a typical normal-phase mobile phase for polysaccharide CSPs. Hexane is the weak solvent, and IPA is the polar modifier that modulates retention. TFA is critical for acidic analytes; it suppresses the ionization of the carboxylic acid, preventing peak tailing and ensuring consistent interaction with the CSP.[1]

• Flow Rate: 0.75 mL/min.

  • Rationale: This flow rate is a good starting point for a standard analytical column, balancing analysis time with separation efficiency.

• Column Temperature: 25 °C (Ambient).

• Detection: UV at 254 nm or another wavelength where the analyte exhibits strong absorbance.

• Injection Volume: 10 µL.

3. Procedure:

• Mobile Phase Preparation: Precisely mix 900 mL of n-Hexane, 100 mL of IPA, and 1 mL of TFA. Degas the solution using sonication or vacuum filtration.

• Sample Preparation: Prepare a stock solution of the racemic analyte at 1 mg/mL in the mobile phase.

• System Equilibration: Equilibrate the CHIRALPAK® OJ-H column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Injection: Inject 10 µL of the prepared sample.

• Data Analysis: Record the chromatogram. Identify the retention times for the two enantiomers. Calculate the resolution (Rs) between the peaks. A baseline resolution (Rs ≥ 1.5) is desired.

4. Method Optimization:

• If resolution is insufficient, adjust the ratio of IPA in the mobile phase. Decreasing the percentage of IPA will generally increase retention times and may improve resolution.

• The concentration of TFA can also be optimized. Typically, a range of 0.05% to 0.2% is effective.

Caption: Step-by-step experimental workflow for chiral analysis.

Conclusion

While a direct, published method for the chiral separation of 2-Fluoro-2-(2-methoxyphenyl)propanoic acid was not identified, a clear and scientifically sound path for method development exists. The data from structurally analogous fluorinated propanoic acids strongly suggests that polysaccharide-based CSPs, such as CHIRALPAK® OJ-H, under normal-phase conditions with an acidic modifier, are highly likely to yield a successful separation.[3] For orthogonal screening, anion-exchange CSPs like CHIRALPAK® QN-AX present a mechanistically different and powerful alternative specifically tailored for acidic molecules.[6][7] The protocols and logical frameworks presented in this guide provide the necessary tools for researchers and drug development professionals to efficiently establish a validated, high-resolution chiral HPLC method for this important class of compounds.

References

• Enantiomer and Topoisomer Separation of Acidic Compounds on Anion-Exchanger Chiral Stationary Phases by HPLC and SFC. LCGC International. [Link]

• Enantiomer separation of acidic compounds. Daicel Chiral Technologies. [Link]

• Chiral HPLC Column. Phenomenex. [Link]

• A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution of Racemic 2-Aryl-2-fluoropropanoic Acids. MDPI. [Link]

• CHIRAL STATIONARY PHASES. Regis Technologies. [Link]

• Enzymatic Deracemization of Fluorinated Arylcarboxylic Acids: Chiral Enzymatic Analysis and Absolute Stereochemistry Using Chiral HPLC. MDPI. [Link]

• Chiral HPLC separation: strategy and approaches. Chiralpedia. [Link]

• CHIRAL SEPARATIONS INTRODUCTION. VTechWorks. [Link]

• Chiral HPLC Separations. Phenomenex. [Link]

• Recent Advances in Separation and Analysis of Chiral Compounds. ACS Publications. [Link]

• A new method for production of chiral 2-aryl-2-fluoropropanoic acids using an effective kinetic resolution of racemic 2-aryl-2-fluoropropanoic acids. PubMed. [Link]

• Enantiomeric separation of an aryloxyphenoxypropanoic acid by CE and LC. PubMed. [Link]

• Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. MDPI. [Link]

• HPLC determination of perfluorinated carboxylic acids with fluorescence detection. PubMed. [Link]

• HPLC determination of perfluorinated carboxylic acids with fluorescence detection. ResearchGate. [Link]

• Enantioselective Organocatalytic α-Fluorination of Cyclic Ketones. ACS Publications. [Link]

• An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). PMC. [Link]

• A Validated chiral liquid chromatographic method for the enantiomeric separation of ß-amino-ß-(4-bromophenyl) propionic acid. ResearchGate. [Link]

• A Validated chiral liquid chromatographic method for the enantiomeric separation of β-amino-β-(4-bromophenyl). TSI Journals. [Link]

Sources

• 1. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. mdpi.com [mdpi.com]
• 4. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chiraltech.com [chiraltech.com]
• 8. hplc.eu [hplc.eu]
• 9. tsijournals.com [tsijournals.com]